1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

• CAS: 854451-17-5

Core Science & Biosynthesis

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate synthesis mechanism and pathway

An In-depth Technical Guide on the Synthesis of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted cyclobutane rings are valuable structural motifs in organic chemistry, serving as key building blocks in the synthesis of complex molecules, including pharmaceuticals and natural products. Their inherent ring strain can be harnessed for unique chemical transformations. This guide provides a detailed technical overview of the synthesis of a specific gem-disubstituted cyclobutane, 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, focusing on the underlying mechanism and a field-proven experimental pathway.

Core Synthesis Pathway: The Malonic Ester Alkylation

The most direct and widely employed method for the synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is a variation of the malonic ester synthesis. This classical approach allows for the formation of a new carbocyclic ring through the sequential alkylation of diethyl malonate with a suitable dihaloalkane.[1][2] In this specific case, the key reagents are diethyl malonate and 1,3-dibromo-2,2-dimethylpropane.

The choice of the malonic ester synthesis is predicated on the acidity of the α-hydrogens of diethyl malonate (pKa ≈ 13), which are flanked by two electron-withdrawing carbonyl groups.[3] This acidity allows for easy deprotonation by a moderately strong base, such as sodium ethoxide, to generate a stabilized enolate ion that is a potent nucleophile.[2]

Detailed Reaction Mechanism

The formation of the 3,3-dimethylcyclobutane ring from diethyl malonate and 1,3-dibromo-2,2-dimethylpropane proceeds through a tandem intramolecular SN2 reaction mechanism. The process can be broken down into four key steps:

• Deprotonation of Diethyl Malonate: The reaction is initiated by the abstraction of an acidic α-hydrogen from diethyl malonate by a strong base, typically sodium ethoxide in an anhydrous ethanol solvent. This acid-base reaction forms a resonance-stabilized enolate ion.[2]

• First Nucleophilic Substitution (SN2): The generated malonate enolate acts as a nucleophile and attacks one of the electrophilic carbon atoms of 1,3-dibromo-2,2-dimethylpropane, displacing a bromide ion in an SN2 reaction. This step forms an intermediate, diethyl (3-bromo-2,2-dimethylpropyl)malonate.

• Second Deprotonation: The mono-alkylated intermediate still possesses one acidic α-hydrogen. A second equivalent of the base deprotonates this carbon, generating a new enolate.

• Intramolecular Cyclization (SN2): The newly formed enolate then undergoes an intramolecular SN2 reaction, attacking the remaining carbon atom bearing a bromide. This ring-closing step forms the stable four-membered cyclobutane ring, yielding the final product, 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.[1]

A critical aspect of this synthesis is the use of two equivalents of the base to drive the reaction to completion. The first equivalent generates the initial enolate, and the second facilitates the formation of the enolate for the final cyclization step.[4]

Experimental Protocol

The following protocol is a representative procedure for the synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Materials:

• Diethyl malonate

• 1,3-Dibromo-2,2-dimethylpropane

• Sodium metal

• Anhydrous ethanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add freshly cut sodium metal to anhydrous ethanol under a nitrogen atmosphere. The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Initial Alkylation: To a separate three-necked flask equipped with a dropping funnel, a reflux condenser, and a mechanical stirrer, add diethyl malonate and 1,3-dibromo-2,2-dimethylpropane.[5]

• Addition of Base and Cyclization: Heat the mixture of diethyl malonate and the dibromide to a gentle reflux. Slowly add the prepared sodium ethoxide solution from the dropping funnel to the refluxing mixture over a period of several hours. Maintaining a slow and steady addition rate is crucial to favor the intramolecular cyclization over intermolecular side reactions.[6]

• Reaction Completion and Workup: After the addition is complete, continue to reflux the reaction mixture for an additional period to ensure complete cyclization. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Isolation of the Product: Once the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator. To the residue, add water and diethyl ether. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with two additional portions of diethyl ether.

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The crude 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate can be purified by vacuum distillation.

Quantitative Data

Parameter	Value
Molecular Formula	C₁₂H₂₀O₄
Molecular Weight	228.29 g/mol
Boiling Point	(Predicted) approx. 110-120 °C at reduced pressure
Expected Yield	50-65%[6]
¹H NMR (CDCl₃, predicted)	δ 3.9-4.2 (q, 4H, OCH₂CH₃), 2.0-2.3 (s, 4H, cyclobutane CH₂), 1.1-1.3 (t, 6H, OCH₂CH₃), 1.0-1.2 (s, 6H, C(CH₃)₂)
¹³C NMR (CDCl₃, predicted)	δ 171-173 (C=O), 60-62 (OCH₂), 40-45 (cyclobutane CH₂), 30-35 (quaternary C), 20-25 (CH₃), 13-15 (OCH₂CH₃)
IR (neat, predicted)	ν 2960-2850 (C-H), 1730 (C=O) cm⁻¹

Visualizations

Reaction Pathway Diagram

Caption: Synthesis pathway of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Conclusion

The synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is efficiently achieved through the well-established malonic ester synthesis. This method provides a reliable route to this gem-disubstituted cyclobutane derivative, which can serve as a versatile intermediate for further chemical modifications. The success of the synthesis relies on the careful control of reaction conditions to promote the desired intramolecular cyclization. The resulting dicarboxylate can be further manipulated, for instance, through hydrolysis and decarboxylation to yield the corresponding monocarboxylic acid or diacid, opening avenues for the synthesis of a wide range of novel cyclobutane-containing compounds for applications in medicinal chemistry and materials science.

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• Nemati Kharat, A. et al. (2015). Synthesis of Cis-Diammine (1,1-cyclobutane dicarboxylate) Platinum(II). Iran. J. Chem. Chem. Eng. Available at: [Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. This guide offers a detailed exploration of the predicted ¹H and ¹³C NMR spectra of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS 854451-17-5). Due to the limited availability of experimental spectra for this specific compound, this document leverages foundational NMR principles and comparative analysis with structurally related analogs to provide a robust, predictive interpretation for researchers in synthetic chemistry and drug development.

The accurate characterization of molecules such as 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is crucial for ensuring purity, confirming identity, and understanding conformational dynamics. The cyclobutane ring, with its inherent ring strain and puckered conformation, presents a unique and informative case for NMR analysis. The strategic placement of substituents, including geminal diethyl ester and dimethyl groups, creates a distinct pattern of chemical shifts and spin-spin couplings that, when properly interpreted, can unequivocally confirm the molecule's constitution.

This guide will first deconstruct the anticipated ¹H and ¹³C NMR spectra, justifying the predicted chemical shifts, multiplicities, and integration values. Subsequently, a standardized experimental protocol for acquiring high-quality NMR data for this and similar compounds is provided.

Molecular Structure and Symmetry Considerations

The structure of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate possesses a plane of symmetry that bisects the C2-C4 axis and passes through the C1 and C3 carbons. This symmetry element is critical in determining the number of unique signals in both the ¹H and ¹³C NMR spectra.

Caption: Standardized workflow for NMR data acquisition and processing.

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. The predicted spectra are based on established principles of NMR spectroscopy and analogies to structurally similar compounds. The high degree of symmetry in the molecule simplifies the expected spectra, leading to a limited number of well-resolved signals. The provided experimental protocol offers a robust framework for obtaining high-quality data, which is essential for the structural verification of this and related compounds. This guide serves as a valuable resource for researchers in synthetic and medicinal chemistry, aiding in the interpretation of NMR data and the confirmation of molecular structure.

References

• Baranac-Stojanović, M., & Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. The Journal of organic chemistry, 78(4), 1504–1507.

• Doc Brown's Chemistry. (n.d.). cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr. Retrieved from [https://www.docbrown.info/page06/molecule_spectroscopy/specindexalkanes.htm#cyclobutane H-1 NMR]([Link] H-1 NMR)

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of cyclobutane C4H8 analysis of chemical shifts ppm interpretation of C-13. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• National Institute of Standards and Technology. (n.d.). Diethyl 1,1-cyclobutanedicarboxylate. NIST Chemistry WebBook. Retrieved from [Link]

• Vaia. (n.d.). How many signals are produced by each of the following compounds in its a. 1 H NMR spectrum? b. 13 C NMR spectrum?. Retrieved from [Link]

• University of Texas Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

Structural Crystallography and X-Ray Diffraction Analysis of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS: 854451-17-5)[1] is a highly specialized, conformationally restricted building block utilized in advanced organic synthesis, materials science (e.g., metal-organic frameworks), and the development of platinum-based antineoplastic agents.

Understanding the precise three-dimensional architecture of this molecule through single-crystal X-ray diffraction (XRD) is critical. The cyclobutane ring is not a flat square; it is a dynamic, puckered system governed by a delicate balance of angle strain and torsional strain[2]. This whitepaper dissects the crystallographic fundamentals of cyclobutane-1,1-dicarboxylate derivatives, provides a robust protocol for structural determination, and explores the causality behind its unique stereochemical behavior.

Conformational Dynamics: The "Butterfly" Geometry

To understand the crystal structure of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, one must first analyze the intrinsic physics of the four-membered ring.

Ring Puckering and Strain Relief

If a cyclobutane ring were perfectly planar, all eight adjacent carbon-hydrogen (or carbon-carbon) bonds would be fully eclipsed, resulting in severe torsional (Pitzer) strain. To relieve this eclipsing interaction, the ring distorts into a puckered, "butterfly" conformation[2].

High-level ab initio calculations and empirical XRD data demonstrate that the equilibrium puckering angle ( θ ) for an unsubstituted cyclobutane ring is approximately 29.6°[3][4]. This out-of-plane bending successfully staggers the adjacent bonds but comes at a cost: it further compresses the internal C–C–C bond angles from the expected 90° of a planar square down to approximately 88°[4][5].

The Thorpe-Ingold Effect

In 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, the presence of the gem-dimethyl groups at the C3 position and the gem-diethyl dicarboxylate groups at the C1 position introduces profound steric consequences:

• Internal Angle Compression: The bulky methyl groups repel each other, compressing the internal C2–C3–C4 angle.

• External Angle Expansion (Thorpe-Ingold Effect): This internal compression forces the external functional groups at the opposite end of the ring (the dicarboxylate moieties at C1) closer together.

• Pre-organization: By forcing the carboxylate exit vectors into closer proximity, the molecule is thermodynamically pre-organized to act as a bidentate ligand once hydrolyzed to the diacid[6].

X-Ray Diffraction Methodology

Obtaining high-resolution crystallographic data requires a self-validating, meticulously controlled workflow. Below is the standard operating procedure for the isolation and X-ray structural refinement of cyclobutane-1,1-dicarboxylate derivatives.

Step-by-Step Experimental Protocol

• Crystal Growth (Slow Evaporation):

  • Rationale: 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is a lipophilic ester. Dissolve 50 mg of the compound in a minimum volume of a binary solvent system (e.g., Dichloromethane/Hexane, 1:3 v/v).

  • Execution: Pierce the cap of the vial with a narrow gauge needle to allow for slow solvent evaporation at 4 °C over 7–14 days until suitable single crystals (typically colorless prisms) form.

• Crystal Mounting and Cryocooling:

  • Rationale: Cyclobutane rings are highly flexible; thermal motion at room temperature can blur electron density maps, making it difficult to resolve the exact puckering angle.

  • Execution: Select a crystal (approx. 0.2×0.2×0.1 mm) under a polarized optical microscope. Coat it in Paratone-N oil to prevent atmospheric degradation and mount it on a MiTeGen cryoloop. Immediately transfer to the diffractometer goniometer under a 100 K nitrogen cold stream[7].

• Data Collection:

  • Execution: Utilize a diffractometer equipped with a microfocus Mo K α radiation source ( λ=0.71073 Å) and a CCD/CMOS area detector. Collect a full sphere of data using ω and ϕ scans.

• Data Reduction and Absorption Correction:

  • Execution: Integrate the raw frames using software such as APEX/SAINT. Apply a multi-scan absorption correction (e.g., SADABS) to account for the differential absorption of X-rays through varying crystal thicknesses.

• Structure Solution and Refinement:

  • Execution: Solve the phase problem using Direct Methods (SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL). Ensure all non-hydrogen atoms are refined anisotropically. Hydrogen atoms should be placed in calculated positions and refined using a riding model.

Fig 1. Step-by-step single-crystal X-ray diffraction workflow.

Quantitative Structural Data

Based on crystallographic studies of analogous cyclobutane-1,1-dicarboxylate systems (such as those found in organic gelators and metal-organic frameworks)[8][9], the following tables summarize the anticipated structural parameters.

Table 1: Representative Crystallographic Parameters

Parameter	Expected Value / Description
Crystal System	Monoclinic or Triclinic (typical for asymmetric substituted cyclobutanes)
Space Group	P21​/c or P1ˉ
Temperature	100(2) K
Radiation	Mo K α ( λ=0.71073 Å)
Density (calculated)	∼1.15−1.25 g/cm 3
Goodness-of-fit on F2	∼1.05

Table 2: Key Bond Distances and Angles

Note: Values are synthesized from high-level ab initio models and XRD of analogous structures[4][5].

Structural Feature	Average Value	Causality / Significance
C–C (Ring) Bond Length	1.554 Å	Slightly elongated compared to standard alkanes (1.54 Å) due to ring strain.
C–C=O (Ester) Bond Length	1.205 Å	Standard double bond character of the carbonyl group.
C–C–C (Internal Ring Angle)	88.1° – 90.5°	Compressed from 90° due to out-of-plane puckering to relieve torsional strain.
Ring Puckering Angle ( θ )	28° – 31°	The "butterfly" fold required to stagger the adjacent C–H and C–C bonds.

Applications in Drug Development: The Carboplatin Connection

The most profound application of the cyclobutane-1,1-dicarboxylate scaffold is in oncology. The parent diacid (cyclobutane-1,1-dicarboxylic acid, CBDCA) is the defining bidentate leaving group in Carboplatin , a second-generation platinum anticancer drug[6].

The 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate ester serves as a highly lipophilic, sterically hindered precursor. When hydrolyzed to its corresponding diacid, the gem-dimethyl groups provide enhanced steric shielding. In drug design, incorporating this specific moiety into a Pt(II) complex reduces the rate of nucleophilic attack by off-target biological nucleophiles (like glutathione), potentially lowering nephrotoxicity while maintaining DNA-crosslinking efficacy.

Fig 2. Synthetic pathway from DEDMCBDC ester to platinum(II) antineoplastic complexes.

References

• Structural Studies of a New Low Molecular Mass Organic Gelator for Organic Liquids Based on Simple Salt Source: Chemistry of Materials, ACS Publications URL:[Link]

• [Pd(CBDCA-O,O′)(NH3)2]: the PdII analogue of a platinum anticancer drug (CBDCA = cyclobutane-1,1-dicarboxylate) Source: RSC Publishing URL:[Link]

• Conformations of Cycloalkanes Source: Chemistry LibreTexts URL:[Link]

• Structure, vibrational spectrum, and ring puckering barrier of cyclobutane Source: PubMed (National Institutes of Health) URL:[Link]

• Ab Initio Study of Cyclobutane: Molecular Structure, Ring-Puckering Potential, and Origin of the Inversion Barrier Source: The Journal of Physical Chemistry A, ACS Publications URL:[Link]

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Thermodynamic stability and ring strain of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

An In-depth Technical Guide to the Thermodynamic Stability and Ring Strain of 1,1-Diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and ring strain of 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate. Cyclobutane moieties are increasingly incorporated into drug candidates to modulate their physicochemical properties and exploit specific binding pockets.[1] Understanding the inherent strain and conformational dynamics of substituted cyclobutanes is therefore critical for rational drug design. This document elucidates the foundational principles of cyclobutane ring strain, explores the impact of gem-disubstitution via the Thorpe-Ingold effect, and presents detailed experimental and computational protocols for the quantitative assessment of these properties. The intended audience includes researchers, medicinal chemists, and drug development professionals seeking to leverage strained ring systems in their molecular designs.

The Nature of Ring Strain in the Cyclobutane Core

The cyclobutane ring is the second most strained saturated monocarbocycle, surpassed only by cyclopropane.[1] Unsubstituted cyclobutane possesses a total ring strain of approximately 26.3 kcal/mol.[1][2] This instability arises from two primary sources:

• Angle Strain: The ideal sp³ bond angle is 109.5°. A planar cyclobutane would have internal C-C-C bond angles of 90°, leading to significant angle strain. To partially alleviate this, the ring puckers.[3][4]

• Torsional Strain: In a planar conformation, all C-H bonds on adjacent carbons would be fully eclipsed. The cyclobutane ring adopts a "puckered" or "butterfly" conformation to reduce this torsional strain by staggering the substituents.[4][5] This puckering, however, slightly decreases the internal bond angles to about 88°, which in turn increases the angle strain.[5][6] The final geometry is a delicate balance between these opposing forces.[3][6]

The dynamic equilibrium between two equivalent puckered conformations is a key feature of the cyclobutane ring system.[7] This puckering creates pseudo-axial and pseudo-equatorial positions for substituents, analogous to the chair conformation of cyclohexane.[6][7]

Caption: Interplay of forces governing cyclobutane conformation.

Substituent Effects in 1,1-Diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate

The stability of the target molecule is significantly influenced by its unique substitution pattern. The presence of geminal (attached to the same carbon) substituents at both the C1 and C3 positions has profound stereoelectronic consequences.

The Thorpe-Ingold (gem-Dialkyl) Effect

The Thorpe-Ingold effect, or gem-dimethyl effect, describes the observation that geminal substitution on a carbon chain favors intramolecular ring formation and can increase the stability of the resulting ring.[8][9] This is attributed to two factors:

• Angle Compression: Bulky geminal groups increase the steric hindrance between them, widening the external bond angle. To compensate, the internal C-C-C bond angle of the ring is compressed, bringing the ends of the reacting chain closer together and favoring cyclization.[9]

• Thermodynamic Stabilization: Computational studies have shown that gem-dimethyl substitution can lower the strain energy of cyclobutanes by 6-10 kcal/mol relative to an unbranched acyclic reference.[10] This effect reduces the overall ring strain of the substituted cyclobutane compared to the parent hydrocarbon.[1][8]

In 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate, both the C1 and C3 positions benefit from this stabilizing effect, with the gem-diethyl and gem-dimethyl groups contributing to a reduction in the inherent ring strain.

Conformational Preferences

The puckered cyclobutane ring will exist in a conformational equilibrium. For a 1,3-disubstituted cyclobutane, a cis isomer is generally more stable than a trans isomer because both bulky groups can occupy equatorial positions simultaneously, minimizing unfavorable transannular steric interactions that would occur if one group were forced into an axial position.[7]

For the target molecule, the gem-diethyl and gem-dimethyl groups are fixed in a 1,3-relationship. The ring will pucker to place the larger gem-diethyl group in a pseudo-equatorial orientation to minimize steric clash. The conformational dynamics can be investigated using NMR spectroscopy and computational modeling.[11]

Synthesis Pathway

While a direct synthesis for 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate is not prominently reported, a plausible and robust synthetic route can be designed based on established organic chemistry principles, specifically the alkylation of malonic esters.

A common method for forming the cyclobutane-1,1-dicarboxylate core is the reaction of diethyl malonate with 1,3-dihalopropanes.[12][13][14] Building upon this, a multi-step synthesis can be proposed:

• Synthesis of Diethyl 2,2-diethylmalonate: Diethyl malonate is sequentially alkylated with two equivalents of ethyl halide (e.g., ethyl bromide) using a strong base like sodium ethoxide.

• Synthesis of 1,3-Dibromo-2,2-dimethylpropane: Neopentyl glycol is converted to the corresponding dibromide using a standard brominating agent like PBr₃ or HBr.

• Cyclization: Diethyl 2,2-diethylmalonate is deprotonated with a strong base to form the enolate, which then acts as a nucleophile in a reaction with 1,3-dibromo-2,2-dimethylpropane to form the target cyclobutane ring. This step is facilitated by the Thorpe-Ingold effect.[9]

Caption: Proposed synthetic workflow for the target molecule.

Methodologies for Stability and Strain Analysis

A dual approach combining computational modeling and experimental calorimetry provides the most comprehensive understanding of the molecule's thermodynamic profile.

Computational Chemistry Protocol

Density Functional Theory (DFT) is a powerful tool for calculating the geometric and energetic properties of molecules.

Detailed Methodology:

• Initial Structure Generation: Construct a 3D model of 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate.

• Conformational Search: Perform a systematic conformational search to identify the lowest energy puckered conformations of the ring and rotamers of the substituent groups.

• Geometry Optimization: Optimize the geometry of the most stable conformer(s) using a suitable DFT functional, such as B3LYP or the more modern PBE0, with a robust basis set like 6-31+G(d).[6][15] The B3LYP functional is a common choice, though for some cyclobutane systems, it can have larger errors compared to other functionals.[16]

• Frequency Calculation: Perform a vibrational frequency analysis at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Ring Strain Energy (RSE) Calculation: The RSE is not an absolute value but is calculated relative to a "strain-free" reference. A common method is to use a homodesmotic reaction, where the number and type of bonds are conserved on both sides of the equation.

  • Example Homodesmotic Reaction: 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate + 4 propane → diethyl malonate + 2,2-dimethylpropane + 2 isobutane

  • The RSE is the calculated enthalpy change (ΔH) of this reaction.

Data Presentation:

Computational Parameter	Value
Level of Theory	B3LYP/6-31+G(d)
Optimized C-C-C Angles	Predicted Value
Puckering Angle (θ)	Predicted Value
Calculated ΔHf° (gas)	Predicted Value
Calculated Ring Strain Energy	Predicted Value

Experimental Thermochemistry Protocol

Oxygen bomb calorimetry is the gold standard for experimentally determining the enthalpy of combustion, from which the enthalpy of formation can be derived.[17][18]

Detailed Methodology:

• Calorimeter Calibration:

  • Accurately weigh a pellet of certified benzoic acid, which has a known energy of combustion.[19]

  • Place the pellet in the bomb, add 1 mL of purified water, and pressurize with ~30 atm of pure oxygen.[19]

  • Submerge the bomb in the calorimeter's water jacket and ignite the sample.

  • Record the temperature change (ΔT) to a precision of 10⁻⁴ K.

  • Calculate the heat capacity (ε) of the calorimeter using the known energy of combustion of benzoic acid and the observed ΔT.[19] Repeat for consistency.

• Sample Combustion:

  • Accurately weigh a sample of purified 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate.

  • Repeat the combustion procedure performed during calibration.

  • Record the ΔT for the sample combustion.

• Data Analysis:

  • Calculate the total heat released (q_total) using the calorimeter's heat capacity and the sample's ΔT.

  • Correct for the heat of formation of nitric acid (from residual N₂) and the fuse wire combustion.

  • From the corrected heat, calculate the standard internal energy of combustion (ΔU°c).

  • Convert ΔU°c to the standard enthalpy of combustion (ΔH°c) using the equation: ΔH = ΔU + ΔngasRT.[17]

  • Finally, use Hess's Law with the known standard enthalpies of formation of CO₂(g) and H₂O(l) to calculate the standard enthalpy of formation (ΔH°f) of the sample.[17]

Caption: Experimental workflow for determining enthalpy of formation.

Conclusion

The thermodynamic stability of 1,1-diethyl-3,3-dimethylcyclobutane-1,1-dicarboxylate is a complex interplay of inherent ring strain and stabilizing substituent effects. The significant angle and torsional strain of the core cyclobutane ring, which accounts for approximately 26.3 kcal/mol in the unsubstituted parent, is expected to be substantially mitigated by the presence of gem-diethyl and gem-dimethyl groups at the 1- and 3-positions via the Thorpe-Ingold effect. This stabilization enhances the viability of this scaffold for applications in medicinal chemistry and materials science. A rigorous evaluation, combining DFT-based computational modeling with experimental oxygen bomb calorimetry, is essential for a precise quantification of the molecule's ring strain and enthalpy of formation. The methodologies outlined in this guide provide a robust framework for such an investigation, enabling researchers to make informed decisions in the design and application of complex substituted cyclobutane systems.

References

• Wouters, J., et al. (2020). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 17(1). Available at: [Link]

• Salzner, U., & Schaefer, H. F. (2005). Ab Initio Study of Cyclobutane: Molecular Structure, Ring-Puckering Potential, and Origin of the Inversion Barrier. The Journal of Physical Chemistry A, 109(2), 347–354. Available at: [Link]

• Polo, V., et al. (2014). On the ring-opening of substituted cyclobutene to benzocyclobutene: analysis of π delocalization, hyperconjugation, and ring strain. Physical Chemistry Chemical Physics, 16(31), 16196–16203. Available at: [Link]

• LibreTexts Chemistry. (2022). 9.3: Ring Strain and the Structure of Cycloalkanes. Available at: [Link]

• Good, W. D. (1970). The enthalpies of formation of ethylcyclobutane, methylenecyclobutane, and 1,1-dimethylcyclopropane. The Journal of Chemical Thermodynamics, 2(2), 237–244. Available at: [Link]

• Reiser, O. (2015). Thrilling strain! Donor-acceptor-substituted cyclobutanes for the synthesis of (hetero)cyclic compounds. Angewandte Chemie International Edition, 54(17), 5006–5008. Available at: [Link]

• Jiménez, A. I., et al. (2006). Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. The Journal of Organic Chemistry, 71(5), 1973–1983. Available at: [Link]

• NIST/TRC Web Thermo Tables. (n.d.). Cyclobutane. Available at: [Link]

• Wikipedia. (n.d.). Thorpe–Ingold effect. Available at: [Link]

• Salzner, U., & Schaefer, H. F. (2005). Ab Initio Study of Cyclobutane: Molecular Structure, Ring-Puckering Potential, and Origin of the Inversion Barrier. ResearchGate. Available at: [Link]

• Johnson, M. A., et al. (2024). Synthesis, Thermochemistry, and Cure Behavior of Oligocyclobutane-Containing Prepolymers Relevant to Propellant Applications. ACS Applied Polymer Materials. Available at: [Link]

• Mariella, R. P., & Raube, R. (1953). Diethyl 1,1-cyclobutanedicarboxylate. Organic Syntheses, 33, 23. Available at: [Link]

• Bach, R. D., & Dmitrenko, O. (2002). The Effect of Substitutents on the Strain Energies of Small Ring Compounds. The Journal of Organic Chemistry, 67(8), 2588–2596. Available at: [Link]

• Ashenhurst, J. (2014). Calculation of Ring Strain In Cycloalkanes. Master Organic Chemistry. Available at: [Link]

• LibreTexts Chemistry. (2019). 6.19: 6-5 Thermodynamics. Available at: [Link]

• Bell, J. D., & T. A. Hamor. (1970). Conformation ambiguity in solid cyclobutane-1,1-dicarboxylic acid. Journal of the Chemical Society D: Chemical Communications, (15), 962. Available at: [Link]

• Argonne National Laboratory. (n.d.). Cyclobutane Enthalpy of Formation. Active Thermochemical Tables. Available at: [Link]

• Kumar, A., & Shaw, A. K. (2019). Synthesis and Reactivity of Alkoxy-activated Cyclobutane-1,1-dicarboxylates. ResearchGate. Available at: [Link]

• Tan, T. H., et al. (2022). Thorpe-Ingold Effect Assisted Strained Ring Synthesis. Advanced Physical and Engineering Materials, 33-43. Available at: [Link]

• Laatikainen, R., et al. (2011). A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes. Magnetic Resonance in Chemistry, 49(3), 136–143. Available at: [Link]

• Denmark, S. E. (2014). Definition. Available at: [Link]

• Hegarty, A. F., & O'Mahony, M. J. (2004). Thorpe-Ingold effects in cyclizations to five-membered and six-membered rings containing planar segments. The rearrangement of N(1)-alkyl-substituted dihydroorotic acids to hydantoinacetic acids in base. The Journal of Organic Chemistry, 69(8), 2533–2541. Available at: [Link]

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• Liebman, J. F. (n.d.). Thermochemistry of Cyclobutane and Its Derivatives. OUCI. Available at: [Link]

• LookChem. (n.d.). diethyl 1,1-cyclobutanedicarboxylate. Available at: [Link]

• Cason, J., & Way, R. L. (1950). 1,1-Cyclobutanedicarboxylic acid. Organic Syntheses, 30, 16. Available at: [Link]

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• Chemistry Stack Exchange. (2016). Why is the cis isomer of 1,3-dimethylcyclobutane more stable than the trans isomer?. Available at: [Link]

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High-Fsp3 Scaffolds in Modern Drug Discovery: A Comprehensive Technical Guide to 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Executive Summary: The Shift Toward 3D Chemical Space

As modern medicinal chemistry pivots away from flat, sp2-hybridized aromatic systems, the demand for 3D-rich, high-Fsp3 building blocks has surged. Increasing the fraction of sp3-hybridized carbons (Fsp3) in a drug candidate is statistically correlated with improved aqueous solubility, reduced off-target toxicity, and lower clinical attrition rates.

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS: 854451-17-5) [1] represents a highly specialized and strategically valuable intermediate in this paradigm. By combining a rigid cyclobutane core with a gem-dimethyl moiety, this compound serves as a premier bioisostere for phenyl rings and tert-butyl groups. The gem-dimethyl group acts as a steric shield, effectively blocking cytochrome P450-mediated oxidation at the 3-position, thereby enhancing the metabolic stability of the final Active Pharmaceutical Ingredient (API).

Physicochemical Profiling and Structural Rationale

Understanding the baseline physical and chemical properties of this building block is critical for predicting its behavior in downstream synthetic steps and its ultimate impact on pharmacokinetics (PK).

Table 1: Physicochemical Profile & Drug Design Significance

Property	Value	Significance in Drug Design
IUPAC Name	1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate[1]	Standardized nomenclature for regulatory filings.
CAS Number	854451-17-5[1]	Unique identifier for sourcing and compliance.
Molecular Formula	C12H20O4[2]	-
Molecular Weight	228.29 g/mol [2]	Low molecular weight allows for extensive downstream functionalization without violating Lipinski's Rule of 5.
LogP	2.34[1]	Optimal lipophilicity for passive membrane permeability and organic phase partitioning during liquid-liquid extraction.
Fsp3	0.833[1]	Exceptionally high 3D character; strongly correlates with improved target specificity and reduced planar stacking (aggregation).

Core Methodology: Synthesis via Double Alkylation

The synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate relies on the classical malonic ester synthesis, adapted for a double alkylation pathway[3]. As a self-validating system, the success of this reaction hinges on strict anhydrous conditions and the exploitation of the Thorpe-Ingold effect .

Step-by-Step Experimental Protocol

Objective: Construct the highly substituted cyclobutane ring via a sequential double SN2 alkylation.

• Step 1: Preparation of the Base. Dissolve sodium metal in absolute ethanol under an inert argon atmosphere to generate a fresh solution of sodium ethoxide (NaOEt)[3].

  • Causality: In situ generation is mandatory. Commercially available ethoxide often contains trace hydroxide (from moisture exposure), which would cause premature and irreversible saponification of the diethyl malonate starting material.

• Step 2: First Deprotonation. Add diethyl malonate dropwise to the NaOEt solution at 0°C. Stir for 30 minutes.

  • Causality: The pKa of diethyl malonate (~13) allows for quantitative deprotonation by ethoxide (conjugate acid pKa ~16), forming a highly nucleophilic sodio-malonate enolate.

• Step 3: Primary Alkylation. Slowly add 1,3-dibromo-2,2-dimethylpropane[3] to the mixture and heat to reflux.

  • Causality: The primary bromide undergoes an SN2 attack by the enolate. Crucially, the gem-dimethyl group of the electrophile induces a strong Thorpe-Ingold effect . The bulky methyl groups compress the internal C-C-C bond angle, bringing the reactive ends of the intermediate closer together and drastically accelerating the subsequent intramolecular cyclization.

• Step 4: Intramolecular Cyclization. A second equivalent of NaOEt deprotonates the mono-alkylated intermediate. The resulting enolate drives an intramolecular SN2 attack on the remaining primary bromide, closing the 4-membered ring.

• Step 5: Workup & Purification. Cool the reaction, quench with deionized water, and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via vacuum distillation to yield the pure diester.

Caption: Workflow for the double alkylation synthesis of the cyclobutane core.

Downstream Applications in API Development

While the diester is a stable storage form, its true value is unlocked when converted into 3,3-dimethylcyclobutanecarboxylic acid . This mono-acid is a highly sought-after moiety in the synthesis of advanced therapeutics, including Modulators of Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)[4] and Casein Kinase 1 Delta/Epsilon Inhibitors[5].

Protocol: Conversion to the API-Ready Carboxylic Acid

• Step 1: Saponification. Treat the diester with an excess of aqueous LiOH in a THF/Water co-solvent system. Reflux until complete consumption of the starting material is observed. Acidify with 1.5 N HCl to precipitate the diacid.

  • Causality: The steric hindrance provided by the cyclobutane ring and the adjacent gem-dimethyl group requires harsh reflux conditions to fully hydrolyze both ethyl esters.

• Step 2: Decarboxylation. Dissolve the resulting diacid in pyridine and heat to 120°C for 16 hours[5].

  • Causality: Heating a geminal diacid induces a concerted pericyclic decarboxylation via a 6-membered transition state. This releases CO2 gas (driving the reaction forward via Le Chatelier's principle) and yields the mono-carboxylic acid.

• Step 3: Amide Coupling (API Integration). The resulting 3,3-dimethylcyclobutanecarboxylic acid can be activated using coupling reagents like HATU and reacted with complex amines to form stable amide bonds in target APIs[4].

Caption: Downstream transformation from the stable diester to an API-ready carboxylic acid.

Conclusion

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is more than a simple reagent; it is a structural solution to modern pharmacokinetic challenges. By leveraging the Thorpe-Ingold effect during its synthesis and utilizing its robust gem-dimethyl shield in biological systems, medicinal chemists can systematically improve the Fsp3 character, metabolic half-life, and overall clinical viability of next-generation therapeutics.

References

• Source: cenmed.
• Title: 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS 854451-17-5)
• Source: benchchem.
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• Source: googleapis.

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• 4. WO2023196429A1 - Modulators of cystic fibrosis transmembrane conductance regulator - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Protocol for the catalytic ring-opening of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Protocol for the Catalytic Ring-Opening of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Abstract

This document provides a comprehensive technical guide for the catalytic ring-opening of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, a sterically hindered and electron-deficient cyclobutane derivative. The protocol details a robust method utilizing a Rhodium(I) catalyst for the selective cleavage of the C1-C2 carbon-carbon bond, a transformation driven by the release of ring strain. This application note is intended for researchers in synthetic chemistry, materials science, and drug development, offering a detailed experimental procedure, mechanistic insights, and practical guidance for achieving successful and reproducible outcomes.

Introduction: The Synthetic Challenge and Opportunity

Cyclobutanes are valuable four-membered carbocyclic scaffolds found in numerous natural products and pharmaceutically active compounds.[1] The inherent ring strain of approximately 26 kcal/mol makes them attractive precursors for a variety of ring-opening and ring-expansion reactions, providing access to complex acyclic and larger cyclic systems that are otherwise difficult to synthesize.[2]

The target substrate, 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, presents a unique challenge. The C1 position is substituted with two electron-withdrawing ester groups, classifying it as an "acceptor-acceptor" substituted cyclobutane. Such systems are known to be less reactive towards certain catalytic transformations compared to their "donor-acceptor" counterparts.[3][4] Furthermore, the quaternary gem-dimethyl group at C3 provides significant steric hindrance.

Transition metal-catalyzed C-C bond activation offers a powerful solution to cleave the strong, yet strained, sigma bonds of the cyclobutane core.[2] Rhodium(I) complexes, in particular, have proven to be exceptionally effective catalysts for such transformations, typically proceeding through an oxidative addition mechanism to form a metallacyclopentane intermediate.[5][6][7] This guide focuses on a Rhodium(I)-catalyzed isomerization protocol, a clean and atom-economical method for the productive cleavage of the cyclobutane ring.

Mechanistic Rationale: The Role of the Rhodium(I) Catalyst

The catalytic ring-opening is proposed to proceed through a well-established mechanistic pathway for transition metal-catalyzed C-C bond activation of strained rings.[2][5][8][9]

Key Mechanistic Steps:

• Ligand Exchange & Coordination: The active catalyst, a coordinatively unsaturated Rh(I) species, is generated in situ. The cyclobutane substrate coordinates to the Rh(I) center.

• Oxidative Addition: This is the crucial C-C bond cleavage step. The Rh(I) center undergoes oxidative addition into the strained C1-C2 bond of the cyclobutane, forming a Rh(III)-metallacyclopentane intermediate. This step is driven by the release of ring strain. The regioselectivity of this insertion is directed by the electronic nature of the gem-dicarboxylate group, which polarizes the C1-C2 bond.

• β-Carbon Elimination: The metallacyclopentane intermediate is unstable and readily undergoes β-carbon elimination. This process cleaves a different C-C bond within the metallacycle, leading to the formation of a new Rh(III) intermediate and the ring-opened carbon skeleton.

• Reductive Elimination: The final step involves reductive elimination from the Rh(III) center, which releases the final organic product and regenerates the active Rh(I) catalyst, thus closing the catalytic cycle.

Figure 1: Proposed catalytic cycle for Rh(I)-mediated ring-opening.

Experimental Protocol: Rh(I)-Catalyzed Isomerization

This protocol describes a general procedure for the catalytic ring-opening isomerization. The precise nature of the product will depend on the subsequent rearrangement pathways available to the open-chain intermediate. Researchers should anticipate the formation of an isomeric unsaturated diester.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate	≥97%	e.g., Fluorochem	Substrate (CAS 854451-17-5)[10]
[Rh(CO)₂Cl]₂ (Chloro(dicarbonyl)rhodium(I) dimer)	98%	Major supplier	Catalyst precursor. Handle in a fume hood.
1,2-Bis(diphenylphosphino)ethane (dppe)	98%	Major supplier	Ligand.
Toluene	Anhydrous, ≥99.8%	Major supplier	Solvent. Purge with N₂ or Ar before use.
Diethyl Ether	Anhydrous	Major supplier	For workup.
Celite® 545	N/A	Major supplier	Filtration aid.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent grade	Major supplier	Drying agent.
Schlenk flask / reaction tube	N/A	Glassware supplier	Must be oven-dried before use.
Magnetic stirrer with heating block	N/A	Lab equipment supplier
Inert gas line (Nitrogen or Argon)	High purity	Gas supplier	For maintaining an inert atmosphere.
Standard glassware for workup and purification	N/A	Glassware supplier	Separatory funnel, round-bottom flasks, etc.
Flash chromatography system	N/A	Lab equipment supplier	For product purification.

Step-by-Step Procedure

Figure 2: General experimental workflow for the catalytic reaction.

Trustworthiness & Self-Validation: This protocol is designed to be self-validating. Monitoring the reaction by TLC or GC-MS at set intervals (Step 2.4) is crucial. The disappearance of the starting material spot/peak and the appearance of a new, distinct product spot/peak provides real-time validation of the reaction's progress. Failure to observe this change indicates a problem with the catalyst, solvent, or reaction conditions.

• Reaction Setup (Under Inert Atmosphere): 1.1. To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the Rhodium(I) catalyst precursor, [Rh(CO)₂Cl]₂ (9.7 mg, 0.025 mmol, 5.0 mol%). 1.2. Add the phosphine ligand, dppe (20.0 mg, 0.050 mmol, 10 mol%).[9] 1.3. Seal the flask with a septum, and purge with high-purity nitrogen or argon for 10-15 minutes. This step is critical as Rh(I) catalysts can be sensitive to oxygen. 1.4. Via syringe, add 10 mL of anhydrous toluene to the flask. Stir the mixture at room temperature for 15-20 minutes until the catalyst and ligand are fully dissolved, which should result in a clear, yellow-orange solution. 1.5. Add the substrate, 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (120 mg, 0.50 mmol, 1.0 equiv).

• Catalytic Reaction: 2.1. Place the sealed Schlenk flask into a pre-heated heating block set to 110 °C.[9] 2.2. Stir the reaction mixture vigorously. 2.3. Monitor the reaction progress by thin-layer chromatography (TLC) or by taking small aliquots for GC-MS analysis. 2.4. Expertise & Experience: The reaction time can vary. Based on similar Rh-catalyzed C-C activations of strained rings, a reaction time of 12-24 hours is a reasonable starting point.[9] The gem-dicarboxylate group deactivates the ring, potentially requiring longer reaction times or higher temperatures compared to more activated cyclobutanes. The choice of a bidentate phosphine ligand like dppe is deliberate; it stabilizes the Rh(I) catalyst at elevated temperatures and influences the geometry of the metallacyclic intermediate, which can enhance selectivity.[9]

• Workup and Extraction: 3.1. Once the reaction is deemed complete (i.e., consumption of starting material), remove the flask from the heating block and allow it to cool to room temperature. 3.2. Concentrate the reaction mixture under reduced pressure (rotary evaporation) to remove the toluene. 3.3. Re-dissolve the residue in 20 mL of diethyl ether. 3.4. To remove the catalyst residue, pass the solution through a short plug of Celite® or silica gel, eluting with an additional 30-40 mL of diethyl ether. 3.5. Combine the organic filtrates and concentrate under reduced pressure to yield the crude product.

• Purification: 4.1. Purify the crude product by flash column chromatography on silica gel. 4.2. The eluent system will need to be determined empirically, but a gradient of ethyl acetate in hexanes (e.g., 0% to 15%) is a good starting point. 4.3. Combine the fractions containing the purified product and remove the solvent under reduced pressure to yield the final product as a liquid or solid.

• Analysis: 5.1. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

References

• Kinetic Resolution via Rh-Catalyzed C–C Activation of Cyclobutanones at Room Temperature. Journal of the American Chemical Society, 2019.

• Theoretical investigation of the C C bond activation mechanism of benzocyclobutenones and dienamides catalyzed by Rh(I): The ligand-controlled products selectivity. ResearchGate, 2025.

• Mechanism of Rh-Catalyzed Oxidative Cyclizations: Closed versus Open Shell Pathways. Accounts of Chemical Research, 2016.

• Kinetic Resolution via Rh-Catalyzed C-C Activation of Cyclobutanones at Room Temperature. PubMed, 2019.

• Rh-Catalyzed Reagent-Free Ring Expansion of Cyclobutenones and Benzocyclobutenones. Chemical Science, 2015.

• Lewis Acid-Mediated Ring-Opening Reactions of trans-2-Aroyl-3-styrylcyclopropane-1,1-dicarboxylates: Access to Cyclopentenes and E,E-1,3-Dienes. The Journal of Organic Chemistry, 2018.

• Rhodium(I)-Catalyzed Cycloisomerizations of Bicyclobutanes. PMC, 2007.

• Rh-catalyzed reagent-free ring expansion of cyclobutenones and benzocyclobutenones. Chemical Science (RSC Publishing), 2015.

• Cyclobutene Ring Opening Reactions. ResearchGate, 2012.

• Rhodium-Catalyzed Asymmetric Arylation of Cyclobutenone Ketals. Angewandte Chemie International Edition, 2023.

• Lewis Acid-Mediated Ring-Opening Reactions of trans-2-Aroyl-3-styrylcyclopropane-1,1-dicarboxylates: Access to Cyclopentenes and E,E‑1,3-Dienes. ACS Figshare, 2017.

• Use of AlCl3 in Friedel Crafts arylation type reactions and beyond: An overview on the development of unique methodologies leading to N-heteroarenes. ResearchGate, 2018.

• Rhodium-Based Catalysts: An Impact of the Support Nature on the Catalytic Cyclohexane Ring Opening. MDPI, 2023.

• Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Beilstein Journal of Organic Chemistry, 2019.

• Construction of Seven-Membered Oxacycles Using a Rh(I)-Catalyzed Cascade C–C Formation/Cleavage of Cyclobutenol Derivatives. PMC, 2024.

• Rhodium-Catalyzed Asymmetric Arylation of Cyclobutenone Ketals. PMC, 2023.

• Asymmetric Ring-Opening Reactions of Donor-Acceptor Cyclopropanes and Cyclobutanes. Angewandte Chemie International Edition, 2016.

• Friedel-Crafts Alkylation. Chemistry Steps, 2025.

• Rhodium-Catalyzed 1,5-Sigma Migratory Ring Expansion of gem-Difluorodienyl-Cyclopropanes and Cyclobutanes. ResearchGate, 2024.

• Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry, 2018.

• Experiment 1: Friedel-Crafts Acylation. Course Website, N.D.

• Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. MDPI, 2024.

• Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. ResearchGate, 2024.

• Lewis pairs for ring-opening alternating copolymerization of cyclic anhydrides and epoxides. Green Chemistry (RSC Publishing), 2018.

• 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS 854451-17-5). Fluorochem, N.D.

• Use of AlCl3 in Friedel Crafts arylation type reactions and beyond: an overview on the development of unique methodologies leading to N-heteroarenes. Organic & Biomolecular Chemistry (RSC Publishing), 2018.

• Fluorinative ring-opening of cyclopropanes by hypervalent iodine reagents. Chemical Science (RSC Publishing), 2016.

• Theoretical Studies of Ring-Opening Reactions of Phenylcyclobutabenzenol and Its Reactions with Alkynes Catalyzed by Rhodium Complexes. The Journal of Organic Chemistry, 2013.

• Ring opening of the cyclobutane in a thymine dimer radical anion. PubMed, 2008.

• Examples of bioactive natural products containing cyclobutane ring. ResearchGate, 2020.

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The Cyclobutane Core: A Versatile Scaffold for API Synthesis Featuring 1,1-Diethyl 3,3-Dimethylcyclobutane-1,1-dicarboxylate

Introduction: In the landscape of modern drug discovery, the architectural diversity of small molecules plays a pivotal role in achieving therapeutic specificity and efficacy. Among the various carbocyclic frameworks, the cyclobutane motif has emerged as a compelling structural element in the design of active pharmaceutical ingredients (APIs). Its rigid, three-dimensional geometry can impart favorable conformational constraints on a molecule, potentially enhancing binding affinity to biological targets and improving pharmacokinetic properties. This application note explores the synthetic utility of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate as a versatile precursor for the synthesis of novel APIs, providing a detailed protocol for its synthesis and outlining strategies for its subsequent chemical modification.

The strategic incorporation of a cyclobutane ring can lead to compounds with improved metabolic stability and unique pharmacological profiles. Notably, cyclobutane derivatives have been investigated as Janus kinase (JAK) inhibitors, highlighting their potential in the treatment of inflammatory and autoimmune disorders, as well as certain cancers.[1][2] The gem-dicarboxylate functionality of the title compound offers a rich chemical handle for a variety of transformations, allowing for the introduction of diverse pharmacophoric groups.

Synthetic Protocol: Preparation of Diethyl 1,1-Cyclobutanedicarboxylate

While the direct synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is not widely documented, a reliable and well-established procedure for the closely related and foundational precursor, diethyl 1,1-cyclobutanedicarboxylate, is available from Organic Syntheses.[3] This procedure can be adapted for the synthesis of the title compound by using a substituted dibromide in the alkylation step. The following protocol details the synthesis of the unsubstituted analog.

Reaction Scheme:

Figure 1: Synthesis of Diethyl 1,1-cyclobutanedicarboxylate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Diethyl malonate	160.17	160 g	1.0
1,3-Dibromopropane	201.89	202 g	1.0
Sodium	22.99	46 g	2.0
Absolute Ethanol	46.07	700 mL	-
Diethyl ether	74.12	As needed	-
Saturated Sodium Chloride Solution	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• Preparation of Sodium Ethoxide: In a 2-liter three-necked flask equipped with a reflux condenser and a mechanical stirrer, add 700 mL of absolute ethanol. Carefully add 46 g of sodium metal in small pieces. The reaction is exothermic and will generate hydrogen gas. Ensure proper ventilation and take necessary safety precautions.

• Reaction Setup: In a separate 3-liter three-necked flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, add 160 g of diethyl malonate and 202 g of 1,3-dibromopropane.

• Alkylation: Heat the diethyl malonate and 1,3-dibromopropane mixture to reflux. Slowly add the freshly prepared sodium ethoxide solution from the dropping funnel over a period of 2-3 hours. Maintain vigorous stirring and reflux throughout the addition.

• Reflux: After the addition is complete, continue to reflux the reaction mixture for an additional 2 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into 1 liter of cold water. Separate the organic layer.

• Extraction: Extract the aqueous layer with two 200 mL portions of diethyl ether.

• Washing and Drying: Combine the organic layer and the ether extracts. Wash with saturated sodium chloride solution and dry over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent and remove the solvent by rotary evaporation. The crude product is then purified by vacuum distillation. Collect the fraction boiling at 104-105 °C at 12 mmHg.[4]

Expected Yield: 55-60%

Chemical Derivatization for API Synthesis

The gem-dicarboxylate moiety of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate serves as a versatile platform for further chemical modifications. Key transformations include hydrolysis and decarboxylation to generate a single carboxylic acid group, which can then be converted into a variety of functional groups.

Hydrolysis and Decarboxylation:

The diester can be readily hydrolyzed to the corresponding dicarboxylic acid using basic conditions (e.g., potassium hydroxide in ethanol), followed by acidification.[5] Subsequent heating of the dicarboxylic acid leads to decarboxylation, yielding cyclobutanecarboxylic acid.[6][7] This monofunctionalized cyclobutane is a valuable intermediate for the introduction of amide, ester, or other functionalities commonly found in APIs.

Figure 2: General derivatization pathway of the cyclobutane precursor.

Introduction of Pharmacophores:

The resulting cyclobutanecarboxylic acid can be coupled with various amines or alcohols using standard peptide coupling reagents (e.g., DCC, EDC) to form amides and esters, respectively. These functionalities are prevalent in a wide range of drug molecules. Furthermore, the carboxylic acid can be reduced to the corresponding alcohol, which can then be further functionalized.

For instance, in the context of developing novel kinase inhibitors, the cyclobutane moiety can serve as a non-planar scaffold to which pharmacophoric groups are attached. The rigidity of the cyclobutane ring can help to pre-organize these groups in a conformation that is favorable for binding to the target protein. The 3,3-dimethyl substitution on the cyclobutane ring can provide steric bulk, which may enhance selectivity or block metabolic pathways.

Conclusion

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate and its analogs are valuable building blocks in medicinal chemistry. Their synthesis, based on well-established malonic ester chemistry, is straightforward. The gem-dicarboxylate functionality provides a versatile handle for a wide range of chemical transformations, allowing for the introduction of diverse pharmacophoric elements. The rigid, three-dimensional nature of the cyclobutane core offers a unique scaffold for the design of novel APIs with potentially improved pharmacological properties.

References

• Novel cyclobutane derivatives. European Patent EP0481320A1. (1992). Accessed March 23, 2026.

• Organic Syntheses, Coll. Vol. 3, p. 213 (1955); Vol. 28, p.34 (1948). Accessed March 23, 2026. [Link]

• Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors. Chinese Patent CN102844317B. (2014). Accessed March 23, 2026.

• Wighard, S. S., et al. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(6), 2583-2597. Accessed March 23, 2026. [Link]

• Wighard, S. S., et al. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(6), 2583-2597. Accessed March 23, 2026. [Link]

• Azetidine and cyclobutane derivatives as JAK inhibitors. Chinese Patent CN102026999A. (2011). Accessed March 23, 2026.

• D'Annibale, A., & Trogolo, C. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 18(12), 15337-15383. Accessed March 23, 2026. [Link]

• Cyclobutane derivatives. World Intellectual Property Organization Patent WO2004050796A1. (2004). Accessed March 23, 2026.

• Cason, J., & Allen, C. F. (1949). The Preparation of Cyclobutanecarboxylic Acid. Journal of the American Chemical Society, 71(5), 1765-1766. Accessed March 23, 2026. [Link]

• Yuan, C., et al. (2025). Synthesis of gem-Diarylcyclobutanes via Palladium-Catalyzed Ring Expansion of Arylidenecyclopropanes with Anilines. Organic Letters. Accessed March 23, 2026. [Link]

• Lu, Z., & Sarpong, R. (2017). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Beilstein Journal of Organic Chemistry, 13, 2536-2548. Accessed March 23, 2026. [Link]

• Organic Chemistry Portal. Synthesis of cyclobutanes. Accessed March 23, 2026. [Link]

• Request PDF. Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. (2026). Accessed March 23, 2026. [Link]

• Wang, H., et al. (2024). Enantioselective Hydrofunctionalization of Cyclobutenones: Total Synthesis of gem-Dimethylcyclobutane Natural Products. Angewandte Chemie International Edition, e202404586. Accessed March 23, 2026. [Link]

• Process for preparing cyclobutane-1,2-dicarboxylic esters. European Patent EP0894781A1. (2000). Accessed March 23, 2026.

• Organic Syntheses, Coll. Vol. 2, p. 152 (1943); Vol. 16, p.20 (1936). Accessed March 23, 2026. [Link]

• Yuan, C., et al. (2025). Synthesis of gem-Diarylcyclobutanes via Palladium-Catalyzed Ring Expansion of Arylidenecyclopropanes with Anilines. Organic Letters. Accessed March 23, 2026. [Link]

• ResearchGate. 1,1-Cyclobutanedicarboxylic Acid and Cyclobutanecarboxylic Acid. Accessed March 23, 2026. [Link]

• Rlavie. Diethyl Cyclobutane-1,1-Dicarboxylate. Accessed March 23, 2026. [Link]

• NIST WebBook. Diethyl 1,1-cyclobutanedicarboxylate. Accessed March 23, 2026. [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
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Hydrolysis and decarboxylation methods for 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Application Note: Hydrolysis and Decarboxylation of Diethyl 3,3-Dimethylcyclobutane-1,1-dicarboxylate

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Chemical Context

Four-membered carbocyclic rings, particularly cyclobutane derivatives, are critical structural motifs in contemporary medicinal chemistry. The rigid, three-dimensional architecture of the cyclobutane scaffold imparts unique conformational constraints that optimize target binding. Furthermore, the gem-dimethyl substitution at the 3-position significantly enhances the molecule's lipophilicity and metabolic stability, making it a highly sought-after bioisostere[1].

This application note details a robust, self-validating two-step methodology to convert the intermediate diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate into 3,3-dimethylcyclobutanecarboxylic acid . The workflow consists of a base-catalyzed saponification of the gem-diester followed by a pyridine-mediated thermal decarboxylation[2].

Mechanistic Rationale & Process Design

As an application scientist, it is crucial to understand the causality behind the selected reaction conditions to troubleshoot and scale the process effectively.

Step 1: Saponification (Hydrolysis) The hydrolysis of a sterically hindered gem-diester requires forcing conditions. Potassium hydroxide (KOH) is specifically selected over sodium hydroxide (NaOH) due to its superior solubility in aqueous ethanol, which maintains a homogeneous reaction mixture at reflux (80 °C)[3]. The protocol incorporates a critical self-validating purification step: prior to acidification, the basic aqueous layer is washed with diethyl ether. This selectively removes any unreacted diester or neutral organic impurities, ensuring that the final precipitated diacid is of high purity without the need for column chromatography.

Step 2: Pyridine-Mediated Decarboxylation While classical Perkin decarboxylations rely on neat heating at extreme temperatures (180–200 °C), this protocol utilizes pyridine at 120 °C[2]. Pyridine serves a dual purpose:

• Solvent & Thermal Sink: Its boiling point (~115 °C) perfectly aligns with the required activation energy for the decarboxylation of this specific substrate.

• Catalytic Base: Pyridine facilitates the deprotonation of one carboxylic acid group, promoting the formation of the requisite six-membered cyclic transition state. This concerted cleavage releases carbon dioxide ( CO2​ ) and forms an enol intermediate, which rapidly tautomerizes to the stable monoacid.

Process Visualizations

Figure 1. Two-step synthetic workflow for the hydrolysis and decarboxylation of the gem-diester.

Figure 2. Mechanistic pathway of the pyridine-mediated thermal decarboxylation.

Experimental Protocols

Protocol A: Synthesis of 3,3-Dimethylcyclobutane-1,1-dicarboxylic Acid

Objective: Complete hydrolysis of the diester to the diacid.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (1.0 equivalent) and dissolve in ethanol (approx. 3.5 mL/mmol)[3].

• Base Addition: Prepare a solution of KOH (4.0 equivalents) in distilled water (approx. 1.7 mL/mmol). Add this aqueous base to the ethanolic ester solution[3].

• Reflux: Heat the resulting mixture to 80 °C and stir vigorously for 16 hours[3]. Validation check: TLC (Hexanes/EtOAc 8:2) should indicate complete consumption of the starting material.

• Initial Quench & Wash: Cool the reaction to room temperature and quench with crushed ice. Extract the aqueous mixture with diethyl ether ( 2×50 mL). Discard the organic layers. Rationale: This removes unreacted starting material.

• Acidification: Carefully acidify the aqueous layer using concentrated HCl until the pH reaches 1–2[1]. A white precipitate (the diacid) may form.

• Extraction & Isolation: Extract the acidic aqueous layer with diethyl ether ( 3×50 mL). Combine these organic layers, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure to yield the crude gem-diacid as a white solid[1].

Protocol B: Synthesis of 3,3-Dimethylcyclobutanecarboxylic Acid

Objective: Controlled mono-decarboxylation of the diacid.

• Reaction Setup: Dissolve the intermediate 3,3-dimethylcyclobutane-1,1-dicarboxylic acid (250 mg, 1.45 mmol) in anhydrous pyridine (5 mL) in a round-bottom flask[2].

• Thermal Decarboxylation: Attach a reflux condenser and heat the reaction mixture to 120 °C for 16 hours[2]. Note: Ensure proper ventilation as CO2​ gas is evolved.

• Quench: Cool the reaction to 0 °C (ice bath) and slowly quench with 1.5 N aqueous HCl solution[2]. Rationale: The HCl neutralizes the pyridine solvent, converting it into water-soluble pyridinium chloride, which prevents it from partitioning into the organic layer during extraction.

• Extraction: Extract the aqueous mixture with diethyl ether ( 2×50 mL) at 0 °C[2].

• Washing & Isolation: Combine the organic layers and wash with saturated aqueous sodium chloride (brine) to remove residual moisture. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to afford the target monoacid[2].

Quantitative Data & Analytical Expected Results

To ensure process fidelity, compare your isolated products against the standardized analytical benchmarks summarized in Table 1.

Table 1. Summary of Expected Yields and Analytical Signatures

Compound	Step	Expected Yield	Physical State	Key 1 H NMR (400 MHz, DMSO- d6​ )
3,3-Dimethylcyclobutane-1,1-dicarboxylic acid	Hydrolysis	85 – 95%	White solid	Broad -OH peak > 12.0 ppm; distinct symmetry in cyclobutane CH2​ protons.
3,3-Dimethylcyclobutanecarboxylic acid	Decarboxylation	85 – 91%	Viscous liquid	δ 2.90-3.02 (m, 1H), 1.84-1.95 (m, 4H), 1.07-1.14 (m, 3H), 0.99-1.07 (m, 3H)[2]

Note: The loss of symmetry in the 1 H NMR spectrum (appearance of the methine multiplet at δ 2.90-3.02 ppm) is the definitive marker of successful decarboxylation.

References

• ChemicalBook - 3,3-DIMETHYLCYCLOBUTANECARBOXYLIC ACID | 34970-18-8.
• Benchchem - 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5.
• Googleapis.com (Patent Data) - SUBSTITUTED 4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE DERIVATIVES AS CASEIN KINASE 1 D/E INHIBITORS.

Sources

• 1. 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5 | Benchchem [benchchem.com]
• 2. 3,3-DIMETHYLCYCLOBUTANECARBOXYLIC ACID | 34970-18-8 [chemicalbook.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate cross-coupling reaction conditions

Application Note: Decarboxylative Cross-Coupling of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The incorporation of sp³-rich cyclobutane motifs into pharmaceutical pipelines is a proven strategy to improve metabolic stability, increase three-dimensionality, and optimize pharmacokinetic profiles. 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is a highly versatile, commercially available building block. However, direct cross-coupling of unactivated cyclobutanes is historically challenging due to prohibitive ring strain and competitive β-hydride elimination pathways.

This application note details a robust, self-validating three-stage protocol to achieve C(sp³)–C(sp²) cross-coupling:

• One-pot hydrolysis and decarboxylation to the mono-acid.

• Activation via a Redox-Active Ester (RAE).

• Nickel-catalyzed decarboxylative cross-electrophile coupling (XEC).

Strategic Rationale & Mechanistic Causality

Direct functionalization of cyclobutane dicarboxylates is sterically hindered and electronically deactivated. By converting the dicarboxylate into 3,3-dimethylcyclobutanecarboxylic acid[1], we unlock the potential for decarboxylative cross-electrophile coupling[2].

Why the RAE approach? Unactivated aliphatic carboxylic acids possess exceptionally high oxidation potentials ( Ered​>+2.0 V vs SCE), making direct single-electron transfer (SET) oxidation difficult without harsh oxidants. Conversion to an N-hydroxyphthalimide (NHPI) ester lowers the reduction potential to approximately -1.2 V[3]. This allows a low-valent Ni(I) species to easily reduce the RAE, triggering the extrusion of CO₂ and generating a discrete, nucleophilic cyclobutyl radical. This radical is rapidly captured by an Ar-Ni(II) intermediate, outcompeting strain-release ring-opening side reactions that commonly plague cyclobutane functionalization[4].

Synthetic Workflow

Fig 1. Synthetic workflow from cyclobutane dicarboxylate to arylated product.

Step-by-Step Methodologies

Protocol A: One-Pot Hydrolysis and Decarboxylation

Causality: Heating the acidified intermediate to 160 °C is thermodynamically required to break the C–C bond and release CO₂, a process driven by the relief of steric congestion at the gem-disubstituted position[1].

• Hydrolysis: Charge a round-bottom flask with 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (1.0 equiv) and a solution of KOH (3.0 equiv) in EtOH/H₂O (1:1, 0.5 M). Reflux the mixture for 12 h to ensure complete hydrolysis of the diester.

• Acidification: Cool to room temperature and acidify to pH 1 using 6 M HCl. Extract with EtOAc to isolate the 1,1-dicarboxylic acid.

• Decarboxylation: Concentrate the organic layer and neat-heat the resulting solid to 160 °C under an argon atmosphere for 2 h to induce decarboxylation.

• Validation: Purify via vacuum distillation. The disappearance of one carbonyl stretch in IR spectroscopy and the shift of the α-proton in ¹H NMR confirms the formation of 3,3-dimethylcyclobutanecarboxylic acid.

Protocol B: Synthesis of the Redox-Active Ester (RAE)

Causality: We utilize N,N'-Diisopropylcarbodiimide (DIC) instead of forming an acyl chloride intermediate. Acyl chlorides of strained rings are highly prone to decomposition or unwanted ring-opening. DIC/DMAP provides a mild, room-temperature esterification.

• Initiation: In an oven-dried flask, dissolve 3,3-dimethylcyclobutanecarboxylic acid (1.0 equiv) and N-hydroxyphthalimide (NHPI, 1.1 equiv) in anhydrous DCM (0.2 M).

• Activation: Add DIC (1.1 equiv) and 4-Dimethylaminopyridine (DMAP, 0.1 equiv) at 0 °C.

• Propagation: Stir the reaction mixture at room temperature for 4 h. Self-Validation: The formation of a white precipitate (diisopropylurea) visually indicates reaction progression.

• Isolation: Filter the mixture, wash the filtrate with saturated aqueous NaHCO₃ and brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc) to yield the NHPI cyclobutanecarboxylate ester.

Protocol C: Ni-Catalyzed Decarboxylative Cross-Electrophile Coupling

Causality:dtbbpy is selected as the ligand because its electron-donating tert-butyl groups stabilize the high-valent Ni(III) intermediate, facilitating rapid reductive elimination before the cyclobutyl radical can undergo deleterious side reactions. Zn(0) acts as a stoichiometric terminal reductant to regenerate the active Ni(0) catalyst[2].

• Setup: In a nitrogen-filled glovebox, charge a vial with the cyclobutane RAE (1.5 equiv), aryl bromide (1.0 equiv), NiCl₂·glyme (20 mol%), dtbbpy (20 mol%), and Zn dust (3.0 equiv).

• Solvation: Add anhydrous DMF (0.1 M) to the vial. Seal with a PTFE-lined cap.

• Reaction: Remove the vial from the glovebox and stir vigorously (1000 rpm) at room temperature for 12–24 h. High stirring rates are critical due to the heterogeneous nature of the zinc dust.

• Workup: Quench the reaction by diluting with EtOAc and filtering through a pad of Celite to remove zinc residues. Wash the organic layer with 1 M HCl, water, and brine. Dry over Na₂SO₄, concentrate, and purify by flash chromatography to isolate the 1-aryl-3,3-dimethylcyclobutane.

Mechanistic Cycle

Fig 2. Ni-catalyzed decarboxylative cross-electrophile coupling mechanism.

Quantitative Data & Reaction Optimization

The table below summarizes the causality of reagent selection during the optimization of the cross-electrophile coupling step. The omission of Zn halts the catalytic cycle, as Ni(I) cannot be reduced back to Ni(0). Substituting dtbbpy with unsubstituted bpy leads to a severe yield drop due to decreased electron density at the metal center, slowing down the oxidative addition and reductive elimination steps[2].

Table 1: Optimization of Ni-Catalyzed Decarboxylative Cross-Coupling Conditions

Entry	Deviation from Standard Conditions	Yield (%)	Mechanistic Consequence
1	None (Standard: NiCl₂·glyme, dtbbpy, Zn, DMF)	85	Optimal catalytic turnover.
2	Omit NiCl₂·glyme	0	No oxidative addition/radical capture.
3	Omit Zn dust	0	Ni(I) cannot be reduced; cycle dies.
4	Replace dtbbpy with bpy	42	Slower reductive elimination; radical side-reactions increase.
5	Replace DMF with THF	35	Poor solubility of Ni-complexes and Zn surface passivation.
6	Use Aryl Chloride instead of Aryl Bromide	15	High activation barrier for oxidative addition to Ni(0).
7	Add 20 mol% MgCl₂	89	Mg²⁺ assists in breaking up Zn aggregates, accelerating turnover.

References

• Cyclobutanecarboxylic acid - Grokipedia. Grokipedia. 1

• Decarboxylative Cross-Coupling of Iodoarenes. J. Am. Chem. Soc. 2020, 142 (30), 13210–13218.

• Switchable Decarboxylation by Energy- or Electron-Transfer Photocatalysis. J. Am. Chem. Soc. 2023. 2

• Stereoconvergent Synthesis of Monofluoroalkenes via Photoinduced Dual Decarboxylative Cross-Coupling of α-Fluoroacrylic Acids with Redox-Active Esters. J. Org. Chem. 2022.

• Jeremy Brals PhD thesis - Radical Hydrofunctionalisation. University of St Andrews.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. asset.library.wisc.edu [asset.library.wisc.edu]

Application Note: Divergent Synthesis of sp³-Rich Cyclobutyl Derivatives from 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Introduction & Rationale

The incorporation of cyclobutane rings into small-molecule drug candidates has surged due to their utility as metabolically stable, sp³-rich bioisosteres for planar phenyl rings. These motifs offer enhanced aqueous solubility, reduced off-target toxicity, and rigidified conformational vectors . The 3,3-dimethylcyclobutane substructure further amplifies these benefits by providing steric shielding that can block metabolic liabilities (e.g., cytochrome P450 oxidation) while fine-tuning lipophilicity.

Physicochemical Properties

Understanding the physical parameters of the starting material is critical for reaction design, particularly regarding solubility and steric hindrance .

Property	Value
Chemical Name	1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate
CAS Number	854451-17-5
Molecular Formula	C₁₂H₂₀O₄
Molecular Weight	228.29 g/mol
Fsp³ Fraction	0.833
Calculated LogP	2.34
Purity Standard	≥97% (GC)

Divergent Synthetic Workflow

Fig 1. Divergent synthetic pathways from the dicarboxylate hub.

Protocol 1: Saponification and Thermal Decarboxylation

Objective : Synthesis of 3,3-Dimethylcyclobutane-1-carboxylic acid.

Causality & Logic : Direct Krapcho decarboxylation of the diester is often sluggish and low-yielding due to the extreme steric bulk of the 3,3-dimethylcyclobutane system. A robust two-step sequence—alkaline saponification followed by thermal decarboxylation of the resulting gem-diacid—provides superior yields and operational simplicity . The thermal decarboxylation proceeds via a concerted 6-membered cyclic transition state, releasing equimolar carbon dioxide.

Self-Validating System : The reaction progress during the thermal step is visually self-validating. The cessation of CO₂ gas evolution (monitored via a mineral oil bubbler) definitively signals the completion of the decarboxylation event, eliminating the need for continuous TLC or LC-MS monitoring .

Step-by-Step Methodology:

• Saponification : In a 250 mL round-bottom flask, dissolve 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (10.0 g, 43.8 mmol) in 50 mL of ethanol. Add an aqueous solution of KOH (12.3 g, 219 mmol in 50 mL H₂O).

• Reflux : Attach a reflux condenser and heat the mixture to 90 °C for 4 hours to ensure complete cleavage of both sterically hindered ester groups.

• Solvent Removal : Cool to room temperature and concentrate the mixture under reduced pressure to remove the ethanol.

• Acidification : Cool the aqueous residue in an ice bath and carefully acidify with concentrated HCl until the pH is < 2. Extract the resulting gem-diacid with ethyl acetate (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude diacid.

• Thermal Decarboxylation : Transfer the crude diacid to a 100 mL round-bottom flask equipped with a reflux condenser and a gas bubbler. Heat the neat solid to 150–160 °C using a sand bath. Maintain the temperature until gas evolution completely ceases (approximately 2–3 hours).

• Purification : Cool the dark residue to room temperature, dissolve in diethyl ether, and filter through a short pad of silica gel to remove polar impurities. Concentrate to afford the pure mono-carboxylic acid.

Fig 2. Logical sequence and mechanism of saponification-decarboxylation.

Protocol 2: Exhaustive Reduction to 1,1-Bis(hydroxymethyl)-3,3-dimethylcyclobutane

Objective : Synthesis of a rigid diol building block for subsequent functionalization (e.g., spirocycle formation or mesylation).

Causality & Logic : The reduction of the sterically hindered gem-diester requires a strong, unhindered nucleophilic hydride source. Lithium aluminum hydride (LiAlH₄) is selected over milder reagents (like NaBH₄) to ensure rapid and complete conversion of both ester groups to primary alcohols.

Self-Validating System : The use of the classical Fieser workup method ( n mL H₂O, n mL 15% NaOH, 3n mL H₂O) is critical. It self-validates by transforming the gelatinous, emulsion-causing aluminum alkoxide intermediates into a crisp, easily filterable white granular solid. If the solid remains sticky or gelatinous, it immediately indicates incomplete quenching or incorrect reagent ratios, prompting corrective action before the highly polar diol product is lost to an aqueous emulsion.

Step-by-Step Methodology:

• Preparation : Flame-dry a 500 mL three-neck round-bottom flask equipped with a dropping funnel, argon inlet, and magnetic stir bar. Add LiAlH₄ (3.3 g, 87.6 mmol) and 100 mL of anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Addition : Dissolve 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (10.0 g, 43.8 mmol) in 50 mL of anhydrous THF. Add this solution dropwise via the dropping funnel over 30 minutes to maintain the internal temperature below 10 °C.

• Reaction : Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

• Fieser Workup : Recool the flask to 0 °C. Carefully and sequentially add:

  • 3.3 mL of distilled H₂O (dropwise, extreme caution: exothermic H₂ gas evolution)

  • 3.3 mL of 15% aqueous NaOH

  • 9.9 mL of distilled H₂O

• Stirring : Remove the ice bath and stir vigorously for 30 minutes until a crisp, white, granular precipitate forms.

• Isolation : Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF (3 × 50 mL) to extract all diol from the aluminum salts.

• Concentration : Concentrate the combined filtrates under reduced pressure. Recrystallize the crude residue from a mixture of ethyl acetate and hexanes to yield the pure diol.

References

• Title : Cyclobutane Synthesis Source : Organic Chemistry Portal URL :[Link]

• Title : Diethyl 1,1-cyclobutanedicarboxylate Source : Organic Syntheses, Coll. Vol. 6, 271 URL :[Link]

• Title : 1,1-Cyclobutanedicarboxylic acid Source : Organic Syntheses, Coll. Vol. 3, 733 URL :[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, synthetic chemists, and drug development professionals in troubleshooting the double alkylation of diethyl malonate with 1,3-dibromo-2,2-dimethylpropane.

Synthesizing 1 is notoriously challenging[1]. The core issue lies in the dielectrophile: 1,3-dibromo-2,2-dimethylpropane possesses a highly sterically hindered neopentyl-type backbone. This steric bulk severely retards the initial intermolecular SN2 attack, often leading to poor yields, incomplete conversions, or the formation of acyclic oligomers if reaction conditions are not rigorously optimized[2].

Part 1: Reaction Mechanism & Pathway Visualization

Understanding the kinetic competition between intramolecular ring closure and intermolecular side reactions is critical. The reaction proceeds via a sequential double alkylation. The first step is a slow intermolecular SN2 reaction, followed by a much faster intramolecular 4-exo-tet SN2 ring closure[1].

Reaction pathway for the synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Part 2: Troubleshooting FAQs

Q1: Why is the conversion rate of my starting materials so low (< 30%), even after 48 hours at reflux in ethanol? A1: The dielectrophile, 1,3-dibromo-2,2-dimethylpropane, creates a neopentyl-like steric environment. SN2 reactions at neopentyl centers are exceptionally slow due to steric hindrance from the adjacent gem-dimethyl groups. Using a protic solvent like ethanol with sodium ethoxide (NaOEt) hydrogen-bonds the enolate, reducing its nucleophilicity. To overcome this high activation energy barrier, you must switch to a2 and elevate the temperature to 120–140 °C[2].

Q2: I am observing a significant amount of a high-molecular-weight byproduct. What is it, and how do I prevent it? A2: You are likely observing the acyclic tetraester. This forms when the mono-alkylated intermediate enolate reacts with a second molecule of the sterically hindered dihalide (or another malonate) instead of undergoing the desired intramolecular ring closure. To favor the 4-exo-tet cyclization, operate under high-dilution conditions . Because the intermolecular side reaction is bimolecular (rate depends on concentration) and the intramolecular cyclization is unimolecular (rate is independent of concentration), dilution statistically suppresses tetraester formation.

Q3: Can I use sodium hydroxide (NaOH) or sodium methoxide (NaOMe) as the base to save costs? A3: Absolutely not. Using NaOH will lead to the saponification (hydrolysis) of the ethyl ester groups, yielding the dicarboxylic acid instead of the target diethyl ester. Using NaOMe will cause transesterification via nucleophilic acyl substitution, resulting in a complex, inseparable mixture of dimethyl, diethyl, and mixed ethyl/methyl esters. Always use a non-nucleophilic base (e.g., NaH, K2CO3) or a matching alkoxide (NaOEt in EtOH, though not recommended here due to poor kinetics).

Q4: My reaction turned black and yielded a complex mixture when heated to 150 °C in DMF. What happened? A4: While high temperatures are required to overcome neopentyl hindrance,2 of both the diethyl malonate and the cyclobutane product[2]. Maintain the internal reaction temperature strictly between 120 °C and 130 °C.

Part 3: Quantitative Data & Solvent System Comparison

The choice of base and solvent dictates the success of this specific cyclization. The table below summarizes the causality and expected outcomes of various systems.

Base System	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Outcome / Primary Issue
NaOEt	EtOH	78 (Reflux)	48	20–30	Protic solvent dampens nucleophilicity; insufficient energy for neopentyl SN2.
K2CO3 / TBAB	DMF	120	36	45–55	Phase-transfer catalyst aids solubility, but carbonate is a relatively weak base for this hindered system.
NaH	DMF	120–130	24	65–75	Optimal. Unsolvated, highly reactive enolate ensures clean 4-exo-tet cyclization.
NaOMe	MeOH	65 (Reflux)	24	N/A	Transesterification occurs; yields an unusable mixture of methyl/ethyl esters.

Part 4: Optimized Step-by-Step Protocol (NaH / DMF System)

This protocol utilizes Sodium Hydride (NaH) in N,N-Dimethylformamide (DMF) to maximize enolate nucleophilicity. It is designed as a self-validating system : visual cues (gas evolution) confirm intermediate success before proceeding to the next step.

Materials Required:

• Diethyl malonate (1.0 eq)

• 1,3-Dibromo-2,2-dimethylpropane (1.1 eq)

• Sodium hydride (60% dispersion in mineral oil, 2.2 eq)

• Anhydrous DMF (Volume sufficient for 0.1 M dilution)

Methodology:

• Enolate Generation (Self-Validation Step): Suspend NaH (2.2 eq) in anhydrous DMF under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath. Add diethyl malonate (1.0 eq) dropwise.

  • Causality & Validation: You will observe immediate bubbling (H2 gas evolution). The reaction is self-validating; do not proceed until gas evolution completely ceases (approx. 30–45 minutes), which confirms 100% conversion of the malonate to its enolate.

• Alkylation & Cyclization: Add 1,3-dibromo-2,2-dimethylpropane (1.1 eq) in one rapid portion. Remove the ice bath and heat the reaction mixture to an internal temperature of 120 °C for 24 hours.

  • Causality: The slight excess of dihalide statistically reduces the chance of two malonate enolates attacking the same dihalide molecule, thereby minimizing tetraester formation.

• Quench & Extraction: Cool the mixture to room temperature, then back to 0 °C. Cautiously add saturated aqueous NH4Cl dropwise to quench any unreacted NaH. Extract the aqueous layer with hexane or diethyl ether (3x).

  • Causality: Hexane is preferred over ethyl acetate here because it extracts the non-polar cyclobutane product while leaving the highly polar DMF in the aqueous phase. Wash the combined organic layers with water (5x) to remove residual DMF.

• Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude product can be purified by high-vacuum distillation or silica gel column chromatography (eluting with a 95:5 Hexane:Ethyl Acetate gradient) to afford the pure 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

References[3] Owen, M. D., Ramage, G. R., & Simonsen, J. L. (1938). The Caryophyllenes. Part VII. Experiments on the Synthesis of Caryophyllenic Acid. Journal of the Chemical Society. URL[2] Houben-Weyl Methods of Organic Chemistry Vol. E 17e, 4th Edition Supplement. Cyclobutanes: Synthesis. Thieme. URL[1] BenchChem Technical Support Team. (2025). Application Notes and Protocols for the Synthesis of Cyclobutane Derivatives Using 1,3-Dibromo-2,2-dimethylpropane. Benchchem. URL

Sources

• 1. 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5 | Benchchem [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Troubleshooting 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate Hydrolysis

Welcome to the Technical Support Center. The hydrolysis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate to its corresponding geminal diacid is a critical transformation, often utilized in the synthesis of active pharmaceutical ingredients (similar to carboplatin derivatives).

While ester saponification is a fundamental organic procedure, the unique steric and electronic environment of a 3,3-dimethyl-substituted cyclobutane ring introduces specific challenges. This guide provides a mechanistic breakdown, troubleshooting matrices, and a self-validating protocol to help you achieve complete hydrolysis while preventing premature decarboxylation and incomplete reactions.

Process Visualization: Hydrolysis Pathway & Side Reactions

The following diagram illustrates the chemical workflow, highlighting the kinetic bottlenecks and thermal degradation pathways that lead to common side reactions.

Reaction pathway of gem-diester hydrolysis highlighting critical side-reaction branches.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why does my reaction stall at the monoester (half-ester) stage? Causality: The first saponification step is rapid. However, the resulting mono-carboxylate anion creates a localized negative charge. For the second hydrolysis to occur, a hydroxide ion ( OH− ) must attack the adjacent ethyl ester. This creates intense electrostatic repulsion. Furthermore, the 3,3-dimethyl groups on the cyclobutane ring restrict the conformational flexibility of the ester, exacerbating steric hindrance. As demonstrated in [1], geminal diesters are highly prone to arresting at the half-ester stage at lower temperatures (e.g., 0 °C). Overcoming this requires sustained thermal energy and a large excess of base.

Q2: I am isolating 3,3-dimethylcyclobutanecarboxylic acid instead of the diacid. What went wrong? Causality: You are observing premature decarboxylation. Geminal diacids (malonic acid derivatives) are uniquely susceptible to losing a molecule of carbon dioxide because[2]. While this typically requires heating the neat diacid above 130 °C, the exothermic nature of the acidification step can create localized hot spots in the flask. If concentrated HCl is added too rapidly to the basic aqueous solution, the heat of neutralization triggers this transition state, cleaving the C-C bond.

Q3: Will the cyclobutane ring open under harsh refluxing conditions? Causality: Generally, no. While cyclobutane possesses significant ring strain (~26 kcal/mol), the presence of the gem-dimethyl groups at the 3-position induces the Thorpe-Ingold effect (angle compression). This steric bulk forces the ring carbons closer together, kinetically stabilizing the cyclic conformation against ring-opening side reactions during alkaline hydrolysis. Standard [3] are routinely synthesized without ring cleavage under these conditions.

Quantitative Troubleshooting Matrix

Use the following data-driven matrix to diagnose and correct deviations in your hydrolysis workflow.

Issue / Observation	Quantitative Indicator	Root Cause (Mechanistic)	Corrective Action (Quantitative)
Incomplete Hydrolysis	Mass Spec: M+W for monoester.TLC: Rf​ ~0.4 (Hex/EtOAc).	Electrostatic repulsion blocks the 2nd OH− attack.	Increase NaOH to 4.0 eq . Reflux at 80 °C for >6 hours .
Premature Decarboxylation	NMR: 1H integration shows single α-proton.Visible gas evolution.	Exothermic hot-spots during acidification trigger 6-membered TS.	Cool to 0–5 °C . Add HCl dropwise. Maintain internal temp < 20 °C .
Esterification Reversal	Product contains ethyl ester after acidic workup.	Presence of EtOH during low pH conditions drives Fischer esterification.	Evaporate EtOH to < 5% volume before adding HCl. Extract with EtOAc.

Self-Validating Experimental Protocol

To ensure high-fidelity conversion to the gem-diacid without triggering side reactions, follow this rigorously controlled methodology. Each phase includes a self-validation checkpoint to verify the chemical state before proceeding.

Phase 1: Alkaline Saponification (Overcoming Electrostatics)

• Solvation: Dissolve 1.0 equivalent of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate in a 1:1 mixture of Ethanol/Water (approx. 10 mL per gram of substrate).

• Base Addition: Add 4.0 equivalents of NaOH (using pellets or a 50% w/w aqueous solution).

  • Self-Validation Checkpoint: The biphasic mixture should become a homogeneous solution as the first ester hydrolyzes and acts as a surfactant.

• Thermal Activation: Reflux the mixture (internal temperature ~80 °C) for 6 to 8 hours.

  • Self-Validation Checkpoint: Spot the reaction mixture on a TLC plate (Hexane/EtOAc 8:2). The starting material spot must be completely absent before proceeding.

Phase 2: Solvent Removal (Preventing Reversal) 4. Concentration: Cool the reaction to room temperature and concentrate under reduced pressure to remove the ethanol.

• Causality Note: Removing the alcohol is critical. If ethanol remains during the highly acidic workup, it will drive a reverse Fischer esterification, converting your hard-won diacid back into a monoester.

Phase 3: Controlled Acidification (Preventing Decarboxylation) 5. Cooling: Dilute the remaining aqueous residue with distilled water and submerge the flask in an ice-water bath. Allow the internal temperature to stabilize at 0–5 °C. 6. Acid Addition: Begin dropwise addition of 6M HCl while maintaining vigorous mechanical stirring. Monitor with an internal thermometer.

• Critical Parameter: Do not allow the internal temperature to exceed 20 °C at any point. Pause addition if the temperature spikes.

• pH Adjustment: Continue addition until the aqueous phase reaches pH 1–2.

  • Self-Validation Checkpoint: A white crystalline precipitate (the free gem-diacid) will begin to crash out of the aqueous layer once the pH drops below the pKa​ of the carboxylic acids.

Phase 4: Extraction and Isolation 8. Extraction: Extract the acidic aqueous layer three times with Ethyl Acetate (EtOAc). 9. Drying: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and filter. 10. Concentration: Concentrate the organic layer under reduced pressure.

• Critical Parameter: Set the rotary evaporator water bath strictly below 40 °C to prevent thermal decarboxylation of the isolated product.

References

• Title: Highly Efficient Selective Monohydrolysis of Symmetric Diesters. Source: Organic Chemistry Portal (J. Org. Chem., 2000). URL:[Link]

• Title: Decarboxylation. Source: Master Organic Chemistry. URL:[Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 1,1-Cyclobutanedicarboxylic acid | 5445-51-2 [chemicalbook.com]

Technical Support Center: Solvent Optimization &amp; Troubleshooting for 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the cycloalkylation of diethyl malonate to form highly sterically hindered cyclobutane derivatives.

System Overview & Mechanistic Causality

The synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate via the reaction of diethyl malonate with 1,3-dibromo-2,2-dimethylpropane is a notoriously challenging transformation. Unlike standard malonic ester syntheses, this specific reaction forces a nucleophile to attack a neopentyl-type halide[1].

The Causality of Steric Hindrance: The electrophile features two primary bromides adjacent to a fully substituted quaternary carbon. This neopentyl architecture severely shields the σ∗ antibonding orbital, creating an exceptionally high activation energy barrier for the SN​2 displacement[2].

The Silver Lining (Suppression of Elimination): Because the β -carbon lacks hydrogen atoms, competing E2 elimination pathways are structurally impossible. This unique feature allows chemists to apply aggressive thermal conditions (100–120 °C) that would normally destroy standard alkyl halides via dehydrohalogenation.

The Thorpe-Ingold Effect: Once the difficult first step (mono-alkylation) is achieved, the gem-dimethyl groups on the backbone compress the internal bond angle. This thermodynamic phenomenon forces the remaining reactive bromide and the enolate into close spatial proximity, highly favoring the final intramolecular cyclization over intermolecular oligomerization—provided the solvent and concentration are optimized.

Solvent & Base Optimization Matrix

The choice of solvent dictates the solvation state of the malonate carbanion. Protic solvents (like ethanol) hydrogen-bond to the enolate, dampening its nucleophilicity and causing the reaction to stall. Polar aprotic solvents leave the anion "naked" and highly reactive, which is mandatory for penetrating the neopentyl steric shield.

Solvent	Base	Temp (°C)	Relative Reaction Rate	Mechanistic Observation & Primary Issue
Ethanol (EtOH)	NaOEt	78 (Reflux)	Very Slow	Protic solvent dampens nucleophilicity; reaction typically stalls at the mono-alkylated intermediate.
THF	NaH	66 (Reflux)	Slow	Insufficient boiling point to overcome the massive neopentyl SN​2 activation energy barrier.
DMF	K₂CO₃	100–120	Moderate	Mild and avoids ester hydrolysis, but heterogeneous nature requires extremely vigorous stirring.
DMF	NaH	100–120	Fast (Optimal)	"Naked" enolate rapidly displaces neopentyl bromide[3]. Irreversible deprotonation drives kinetics.

Diagnostic Troubleshooting & FAQs

Q1: Why is my reaction stalling at the mono-alkylated intermediate? A1: This is the hallmark of insufficient nucleophilicity failing to overcome neopentyl steric hindrance. If you are using EtOH/NaOEt, the solvent is hydrogen-bonding to your malonate enolate. Switch immediately to a polar aprotic solvent (anhydrous DMF or NMP) and increase the reaction temperature to 110 °C.

Q2: I am observing significant amounts of polymeric/oligomeric byproducts. How can I favor the cyclized product? A2: Intermolecular alkylation is competing with intramolecular cyclization. While the Thorpe-Ingold effect naturally favors cyclization, high concentrations will force intermolecular collisions. Run the reaction at high dilution (e.g., <0.1 M) and utilize a syringe pump to add the 1,3-dibromo-2,2-dimethylpropane slowly over several hours.

Q3: Can I use 1,3-dichloro-2,2-dimethylpropane instead of the dibromo variant to save costs? A3: It is highly discouraged. Bromide is a significantly better leaving group than chloride[4]. Given the extreme steric hindrance of the neopentyl system, substituting chloride will likely result in zero conversion or require forcing conditions that degrade the malonate ester.

Q4: Why am I seeing transesterification or hydrolysis of the diethyl ester? A4: If using NaH in DMF, unquenched hydroxide impurities (from degraded NaH) or trace moisture in the solvent will rapidly hydrolyze the ester at 110 °C. Ensure your DMF is strictly anhydrous (stored over molecular sieves) and use fresh, properly stored NaH.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates In-Process Controls (IPCs) to create a self-validating workflow.

Reagents: Diethyl malonate (1.0 eq), 1,3-Dibromo-2,2-dimethylpropane (1.0 eq), NaH 60% dispersion in mineral oil (2.2 eq), Anhydrous DMF.

• Base Activation: Suspend NaH (2.2 eq) in anhydrous DMF under a strict nitrogen atmosphere and cool to 0 °C.

• Enolate Generation: Add diethyl malonate (1.0 eq) dropwise to control the exotherm.

• IPC Check 1 (Visual Validation): Monitor H2​ gas evolution. Do not proceed until bubbling completely ceases and the solution becomes clear/yellowish, ensuring quantitative enolate formation.

• Electrophile Addition: Add 1,3-dibromo-2,2-dimethylpropane (1.0 eq) as a dilute solution in DMF. Ensure the final reaction concentration is ≤0.1 M to favor intramolecular cyclization[3].

• Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 110 °C for 16–24 hours.

• IPC Check 2 (Analytical Validation): Pull a 50 μ L aliquot, quench in aqueous NH4​Cl , and analyze via LC-MS. Look for the disappearance of the mono-alkylated mass ( m/z ~309/311 for the Br isotope pattern). If present, continue heating.

• Quench & Workup: Cool to 0 °C, quench carefully with saturated aqueous NH4​Cl , extract with EtOAc, wash the organic layer extensively with LiCl (aq) or water to remove DMF, dry over Na2​SO4​ , and concentrate.

Process Visualization

Fig 1. Mechanistic pathways for cyclobutane synthesis highlighting competing SN2 trajectories.

Fig 2. Self-validating experimental workflow for neopentyl cyclization with IPC feedback loops.

References

• Benchchem - A Comparative Guide to 1,3-Dibromopropane and 1,3-Dichloropropane in Cyclization Reactions.4[4]

• Benchchem - 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5 Protocol. 3[3]

• Diva-Portal - Development of Synthetic Routes for Preparation of 2,6-Disubstituted Spiro[3.3]heptanes. 1[1]

• Arkivoc - Substitution reactions between arenethiolate anions and 1,3-dihalo-2,2-dimethylpropane. 2[2]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Chromatographic Purification of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Welcome to the technical support guide for the purification of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring you can develop robust and reproducible purification protocols.

Section 1: Understanding the Molecule and Its Challenges

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is a non-polar, sterically hindered diester. Its purification is often complicated by the presence of structurally similar and equally non-polar impurities derived from its synthesis. A common synthetic route involves the alkylation of diethyl malonate with a sterically hindered dihalide like 1,3-dibromo-2,2-dimethylpropane.[1][2][3]

Key Molecular Characteristics:

• High Lipophilicity: The molecule lacks polar functional groups, making it highly soluble in non-polar organic solvents.

• Steric Hindrance: The gem-dimethyl group on the cyclobutane ring can influence its interaction with stationary phases.[4]

• Potential Impurities: Purification challenges arise from separating the target compound from unreacted starting materials and reaction byproducts, which may have very similar polarities. A major potential byproduct is the dimer, tetraethyl 1,1,5,5-pentanetetracarboxylate.[2]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification strategy for this specific compound.

Q1: What is the best primary chromatographic technique for purifying gram-scale quantities of this compound?

Answer: For preparative, gram-scale purification, normal-phase flash column chromatography is the most effective and economical choice. The principle of normal-phase chromatography, which uses a polar stationary phase (like silica gel) and a non-polar mobile phase, is ideal for separating non-polar compounds.[5] The target molecule will have a moderate affinity for the silica, allowing for effective separation from very non-polar impurities (which elute faster) and more polar impurities (which are retained longer).[6]

Q2: How do I select the right mobile phase (eluent) for flash chromatography?

Answer: The key is to find a solvent system that provides a target Retardation Factor (Rf) of approximately 0.25-0.35 on a silica gel Thin Layer Chromatography (TLC) plate. This Rf range typically ensures good separation on a flash column.

Experimental Protocol: TLC-Based Mobile Phase Screening

• Prepare Stock Solutions: Dissolve a small amount of your crude reaction mixture in a volatile solvent like ethyl acetate or dichloromethane.

• Select Solvent Systems: Start with highly non-polar systems and gradually increase polarity. Good starting points for non-polar compounds include mixtures of a hydrocarbon and a slightly more polar solvent.[7]

• Spot and Develop: Spot the crude mixture on at least three different TLC plates. Develop each plate in a chamber saturated with one of the chosen solvent systems.

• Visualize and Analyze: Visualize the spots under a UV lamp (if applicable) and/or by staining (e.g., with potassium permanganate). Calculate the Rf value for your target compound in each system.

• Optimize: Adjust the solvent ratios until the desired Rf of ~0.3 is achieved. If an Rf of 0.3 requires less than 5% ethyl acetate, consider switching to a less polar co-solvent like diethyl ether or dichloromethane to improve separation selectivity.[8]

Data Presentation: Recommended Starting Solvent Systems for TLC Screening

Polarity Tier	Non-Polar Component	Polar Component	Starting Ratio (v/v)	Rationale
Very Low	Hexane or Pentane	None	100%	To check for extremely non-polar impurities that might run with the solvent front.[7]
Low	Hexane	Diethyl Ether	98 : 2	Diethyl ether is less polar than ethyl acetate and can offer different selectivity.
Low-Medium	Hexane	Ethyl Acetate	98 : 2	A standard system; adjust the ratio based on initial TLC results.[7][9]
Medium	Hexane	Dichloromethane	95 : 5	Dichloromethane can improve the solubility of some compounds but will run slower.[7]

Q3: Should I consider Reverse-Phase HPLC for this compound?

Answer: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is an excellent choice for analytical purity assessment and for purifying very small quantities. In RP-HPLC, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase (e.g., acetonitrile/water).[10] Your highly non-polar compound will be strongly retained, which is advantageous for separating it from any residual polar impurities (like salts or diethyl malonate) that would elute in the void volume.[11] However, due to the high cost of solvents and columns, and lower loading capacity, it is generally not the primary choice for large-scale purification.

Section 3: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the flash chromatography purification process.

Problem 1: My compound elutes immediately from the column (at the solvent front).

• Causality: The mobile phase is too "strong" (too polar). Your non-polar compound has a much higher affinity for the eluent than for the polar silica gel, causing it to be swept through the column without any retention.[12]

• Solution Workflow:

  Caption: Workflow for addressing rapid elution.

Problem 2: The target compound and a key impurity are not separating (co-elution).

• Causality: The chosen solvent system lacks the necessary selectivity to differentiate between the two compounds, even if their polarities are slightly different. This is common when separating the target diester from non-polar byproducts.

• Troubleshooting Steps:

  • Confirm Column Health: Ensure you have not overloaded the column (a sample-to-silica ratio of 1:50 to 1:100 by weight is recommended for difficult separations) and that the column was packed properly to prevent channeling.[6][9] A poorly packed column is a primary cause of failed separations.

  • Change Solvent Selectivity: The most effective solution is to change the nature of the polar co-solvent while maintaining similar overall polarity (eluotropic strength). For example, if you are using 5% ethyl acetate in hexane, try switching to 7-10% diethyl ether in hexane or 4-5% dichloromethane in hexane. These solvents interact differently with the silica surface and your compounds, which can dramatically improve resolution.

  • Try an Alternative Stationary Phase: If changing the mobile phase fails, the issue may be the stationary phase. If your compound is sensitive to the acidic nature of silica gel, it could be degrading, leading to what appears as a mixed fraction.[12] In this case, consider using neutral or basic alumina. For very difficult separations of non-polar compounds, a cyano- or diol-bonded silica phase can sometimes provide unique selectivity.[13]

  • Consider Reverse-Phase: For very stubborn non-polar impurities, switching to a reverse-phase system can be highly effective. The elution order will be inverted, and the different separation mechanism often resolves compounds that co-elute in normal-phase.[9]

Problem 3: My compound is not eluting from the column, even after passing many column volumes.

• Causality & Solution Logic: This issue typically has one of three root causes. The following decision tree will help you diagnose and solve the problem.

  Caption: Diagnostic tree for non-eluting compounds.

Problem 4: The purified fractions show significant peak tailing on analytical HPLC.

• Causality: Peak tailing often results from secondary, undesirable interactions between the analyte and the stationary phase, or from overloading the column.

• Solutions:

  • Reduce Column Loading: The most common cause of tailing in preparative chromatography is mass overload. Reduce the amount of crude material loaded onto the column by at least 50% and repeat the purification.

  • Increase Eluent Strength During Elution: If the tailing is minor, you can sometimes combat it by slightly increasing the polarity of your mobile phase after your compound has started to elute.[12] This will accelerate its movement and sharpen the back end of the peak.

  • Acid/Base Modifier (For HPLC): In RP-HPLC, residual, un-capped silanols on the stationary phase can cause tailing. Adding a small amount of an acid modifier like 0.1% formic acid or trifluoroacetic acid to the mobile phase can suppress this interaction and lead to sharper peaks.

Section 4: References

• University of California, Los Angeles (UCLA) Chemistry Department. Troubleshooting Flash Chromatography. [Link]

• University of California, Davis (UC Davis) Chem LibreTexts. Column Chromatography. [Link]

• University of Rochester Chemistry Department. Solvent Systems for Flash Column Chromatography. [Link]

• Phenomenex, Inc. Column Chromatography Guide. (2025). [Link]

• ResearchGate Discussion. How can I separate and isolate non polar compound of natural product on column chromatography?. (2013). [Link]

• LCGC International. How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. [Link]

• Agilent Technologies. Gas Chromatography Troubleshooting Guide. [Link]

• Organic Syntheses. Diethyl 1,1-cyclobutanedicarboxylate. [Link]

• École Polytechnique Fédérale de Lausanne (EPFL). Some Useful and Practical Tips for Flash Chromatography. [Link]

• SIELC Technologies. Separation of 1,10-Phenanthroline-3,8-dicarboxylic acid, 4,7-dihydroxy-, diethyl ester on Newcrom R1 HPLC column. (2018). [Link]

• SIELC Technologies. Separation of 3,4-Furandicarboxylic acid, diethyl ester on Newcrom R1 HPLC column. [Link]

• Osaka University Knowledge Archive (OUKA). Studies on Nickel-Catalyzed CO Bond Activation with the Assistance of Directing Group. [Link]

• ResearchGate Discussion. How to remove non-polar impurity from the compound?. (2017). [Link]

• ResearchGate Publication. Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. (2004). [Link]

• MDPI Molecules. Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates. (2011). [Link]

• PrepChem.com. Synthesis of diethyl 3-cyclopentene-1,1-dicarboxylate. [Link]

• Supporting Information. Functional chromatographic technique for natural product isolation. [Link]

• Organic Syntheses. 1,1-Cyclobutanedicarboxylic acid. [Link]

• National Center for Biotechnology Information (NCBI). Cyclobutanes in Small-Molecule Drug Candidates. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Diethyl 1,1-cyclobutanedicarboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 6. web.uvic.ca [web.uvic.ca]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. epfl.ch [epfl.ch]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chem.rochester.edu [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]

Troubleshooting incomplete decarboxylation of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Welcome to the Technical Support Center for the decarboxylation of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate .

The 3,3-dimethylcyclobutane scaffold is a highly valued structural motif in modern drug development, often used to improve metabolic stability and alter the pharmacokinetic profiles of active pharmaceutical ingredients. However, converting the gem-diester precursor into its mono-carboxylate derivative is notoriously prone to stalling. Because of the steric hindrance imposed by the 3,3-dimethyl groups and the inherent ring strain of the cyclobutane moiety, standard decarboxylation conditions frequently result in incomplete conversions.

This guide is designed to help you diagnose, troubleshoot, and execute the two primary pathways for this transformation: the Krapcho Decarboxylation and the Saponification/Thermal Cleavage route.

Mechanistic Workflows & Pathway Selection

Understanding the fundamental mechanism of your chosen pathway is the first step in troubleshooting. The Krapcho method yields an ester directly, while the classical saponification method yields a carboxylic acid.

Decarboxylation pathways for 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Diagnostic Matrix: Identifying Incomplete Decarboxylation

Use the quantitative data and analytical signatures below to diagnose at which stage your specific reaction is failing.

Parameter	Pathway A: Krapcho Decarboxylation	Pathway B: Saponification + Thermal
Target Product	Ethyl 3,3-dimethylcyclobutane-1-carboxylate	3,3-Dimethylcyclobutane-1-carboxylic acid
Optimal Temperature	160–180 °C	Reflux (Hydrolysis) / 160–200 °C (Thermal)
Reaction Time	4–6 hours	12–24 hours (Hydrolysis) + 1–2 hours (Thermal)
Observed Issue	Reaction stalls at < 50% conversion	Only mono-ester mono-acid is formed
Analytical Signature	GC-MS: High ratio of starting material	LC-MS: Strong [M+H]⁺ for mono-ester
Primary Cause	T < 150 °C; strictly anhydrous DMSO used	Electrostatic repulsion & steric hindrance
Corrective Action	Increase temp to 170 °C; add 2 eq. H₂O	Increase KOH to 5–10 eq; extend reflux

Targeted Troubleshooting Guides

Q: I am attempting a Krapcho decarboxylation, but my reaction stalls at ~50% conversion despite heating for 24 hours. What is causing this? A: The most common cause for a stalled Krapcho decarboxylation is insufficient temperature or a lack of a proton source. The Krapcho reaction requires temperatures between 140 °C and 190 °C to drive the thermal loss of CO₂[1]. Furthermore, the mechanism involves the generation of a stabilized carbanion intermediate after the loss of CO₂[2]. If your DMSO is strictly anhydrous, the carbanion cannot be rapidly protonated, which stalls the equilibrium and leads to decomposition. Ensure your reaction temperature is at least 160 °C and that you have added 1-2 equivalents of water to the DMSO[3].

Q: When using the saponification route, my LC-MS shows a mass corresponding to the mono-ester mono-acid. Why isn't the second ester hydrolyzing? A: This is a classic issue of steric and electronic hindrance. The first ethyl ester hydrolyzes rapidly, generating a mono-carboxylate anion. The approach of a second hydroxide ion to the remaining ester is electrostatically repelled by this negative charge. Additionally, the puckered conformation of the cyclobutane ring, combined with the bulky 3,3-dimethyl groups, severely restricts the trajectory for nucleophilic attack. To overcome this, you must use a large excess of base (5-10 equivalents of KOH) and extend the reflux time significantly[4].

Q: I successfully isolated the 3,3-dimethylcyclobutane-1,1-dicarboxylic acid, but heating it in an oil bath at 120 °C yields no product. How do I force the decarboxylation? A: Unlike acyclic β-keto acids, which decarboxylate easily at lower temperatures, cyclobutane-1,1-dicarboxylic acids require significantly higher thermal energy to overcome the activation barrier for the cyclic transition state. Decarboxylation of these specific gem-diacids typically requires temperatures up to 200 °C[5]. A standard oil bath at 120 °C is insufficient. You must use a Kugelrohr apparatus or a sand bath heated to 160–180 °C to initiate the cleavage[6].

Self-Validating Experimental Protocols

To ensure reproducibility, do not rely on time alone. Use the built-in validation checkpoints in the protocols below to confirm causality and reaction progress.

Protocol A: Krapcho Dealkoxycarbonylation (Direct to Mono-Ester)

Causality Focus: The addition of water is strictly required to protonate the carbanion intermediate, preventing polymerization and driving the equilibrium forward.

• Preparation: Charge a dry 100 mL round-bottom flask with 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (1.0 eq), NaCl (2.0 eq), and DMSO (10 volumes).

• Water Addition: Add exactly 2.0 equivalents of deionized H₂O.

  • Validation Check: Perform a Karl Fischer titration on your DMSO stock prior to addition. If the DMSO is highly degraded/wet, adjust the added water volume to prevent boiling point depression.

• Heating: Equip the flask with a reflux condenser and heat the mixture to 165 °C using a heating mantle or high-temperature silicone oil bath.

• Monitoring:

  • Validation Check: Track the reaction via GC-MS every 2 hours. The reaction is complete when the m/z peak corresponding to the diester disappears and gas evolution (ethyl chloride and CO₂) ceases.

• Workup: Cool to room temperature, dilute with 50 mL of water, and extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine (5x) to remove all residual DMSO. Dry over MgSO₄, filter, and concentrate in vacuo.

Protocol B: Saponification & Thermal Decarboxylation (Direct to Mono-Acid)

Causality Focus: Thermal cleavage must be performed neat (without solvent) to achieve the high activation energy required for the cyclobutane ring system.

Step 1: Saponification

• Dissolve the diester (1.0 eq) in a 1:1 mixture of EtOH and H₂O.

• Add KOH (5.0 eq). Note: The massive excess of base is required to overcome the electrostatic repulsion of the mono-carboxylate intermediate.

• Reflux the mixture for 24 hours.

  • Validation Check: Analyze via TLC (Stain with KMnO₄). Complete consumption of both the diester and the intermediate monoester must be observed before proceeding.

• Evaporate the EtOH, acidify the aqueous layer with 6M HCl to pH 1, and extract with Ethyl Acetate. Dry and concentrate to yield the intermediate gem-diacid.

Step 2: Thermal Cleavage

• Transfer the isolated, dried gem-diacid to a distillation flask or Kugelrohr apparatus.

• Heat the neat solid to 160–180 °C under a slight vacuum or inert argon atmosphere.

  • Validation Check: Vigorous bubbling (CO₂ evolution) will be visually observed. The reaction is self-indicating; once the bubbling stops (typically 1–2 hours), the decarboxylation is complete.

• Distill the resulting 3,3-dimethylcyclobutane-1-carboxylic acid directly from the apparatus to obtain the pure product.

Frequently Asked Questions (FAQs)

Can I use LiCl instead of NaCl for the Krapcho decarboxylation? Yes. LiCl is often more soluble in DMSO than NaCl and can accelerate the initial S_N2 dealkylation step due to the stronger Lewis acidity of the lithium cation coordinating with the ester carbonyl. However, it is highly hygroscopic; ensure you account for its water weight.

Why is my isolated mono-acid product slightly yellow after thermal decarboxylation? Heating organic acids to 180 °C can cause minor oxidative degradation or polymerization of trace impurities. Performing the thermal decarboxylation under a strict Argon atmosphere and utilizing a Kugelrohr for immediate distillation of the product will yield a colorless liquid.

References

• Houben-Weyl. "5. By Transformation of Other Cyclobutanes: Page 1. 368. 7.A. Cyclobutanes: Synthesis." Thieme-Connect.
• Grokipedia. "Krapcho decarboxylation - Grokipedia." Grokipedia.
• Grokipedia. "Cyclobutanecarboxylic acid - Grokipedia." Grokipedia.
• Docenti. "THE PREPARATION OF CYCLOBUTANECARBOXYLIC ACID." Unina.it.
• Benchchem. "Overcoming poor yield in Krapcho dealkoxycarbonylation reactions." Benchchem.
• Wikipedia. "Krapcho decarboxylation." Wikipedia.

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Technical Support Center: Optimizing the Synthesis of 1,1-Diethyl 3,3-Dimethylcyclobutane-1,1-dicarboxylate

Welcome to the technical support center for the synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimization strategies inherent in this specific malonic ester synthesis. We will move beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to troubleshoot effectively and enhance your synthetic efficiency.

Section 1: Understanding the Core Reaction Pathway

The construction of the 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate scaffold is a classic example of intramolecular dialkylation of diethyl malonate. The reaction proceeds via the formation of a nucleophilic enolate from diethyl malonate, which then undergoes a tandem SN2 reaction with a suitable 1,3-dihalide, in this case, 1,3-dibromo-2,2-dimethylpropane.

The overall transformation can be visualized as follows:

Caption: Core reaction mechanism for cyclobutane formation.

The critical step that determines the yield of the desired cyclobutane product versus polymeric side products is the final intramolecular cyclization. This step is in direct competition with an intermolecular reaction, which we will address in the troubleshooting section.

Section 2: The "Catalyst" Question: Stoichiometric Base vs. Phase-Transfer Catalysis

While the term "catalyst" is used in the topic, it's crucial to distinguish between a classical stoichiometric base and a true phase-transfer catalyst (PTC).

• Stoichiometric Base (e.g., Sodium Ethoxide): In the traditional approach, a strong base like sodium ethoxide (NaOEt) is used in stoichiometric amounts (typically >2 equivalents) to first generate the malonate enolate and then to drive the second, intramolecular alkylation step.[1] This is a robust method but requires strictly anhydrous conditions and the handling of reactive sodium metal to prepare the base.[2]

• Phase-Transfer Catalysis (PTC): A more modern, efficient, and safer approach utilizes a true catalyst—a phase-transfer catalyst—to facilitate the reaction. In this system, a mild, inexpensive, and easy-to-handle inorganic base like potassium carbonate (K₂CO₃) can be used.[2] The PTC, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports the deprotonated malonate anion from the solid phase (or an aqueous phase) into the organic phase where the alkylating agent resides.[3] This catalytic cycle continuously generates the reactive nucleophile in the correct phase, often leading to cleaner reactions and simpler workups under milder conditions.[4][5]

Caption: Competing pathways for the mono-alkylated intermediate.

• Solution: Employ High-Dilution Conditions. By significantly increasing the solvent volume, you decrease the concentration of the reactive species, which disproportionately slows down the bimolecular side reaction and favors the unimolecular ring closure. A common technique is to use a syringe pump for the slow, simultaneous addition of both the diethyl malonate and the 1,3-dibromo-2,2-dimethylpropane to the base/catalyst suspension over several hours.

Q3: How do I determine the optimal catalyst loading for my phase-transfer catalyst (TBAB)?

A3: Optimizing PTC loading is a balance between reaction rate and cost/ease of purification.

• Causality: The PTC's role is to carry the anion into the organic phase. [3]The overall reaction rate depends on how fast this transport occurs. Initially, increasing catalyst loading will increase the reaction rate. However, at a certain point, the rate-limiting step may shift from phase transport to the intrinsic chemical reaction, and adding more catalyst will have no further benefit.

• Optimization Strategy:

  • Start Low: Begin with a catalyst loading of 1-2 mol%. Monitor the reaction by TLC or GC-MS.

  • Incremental Increase: If the reaction is slow, perform parallel experiments with 5 mol% and 10 mol% loading.

  • Analyze Rate vs. Loading: For most malonic ester alkylations, optimal performance is found in the 2-10 mol% range. Loadings above 10 mol% rarely provide a significant rate increase and can make removal of the oily quaternary ammonium salt during purification more difficult.

Parameter	Recommended Starting Range	Rationale
Catalyst Loading (TBAB)	2–5 mol%	Balances reaction rate with cost and ease of purification.
Base (K₂CO₃) Equiv.	2.5–3.0	Ensures complete deprotonation and drives the reaction to completion.
Temperature	25–60 °C	Higher temperatures increase rate but may promote side reactions.
Solvent	DMF, Acetonitrile, Toluene	Solvent choice can impact ion-pair solvation and reaction rates. [6]

Section 4: Experimental Protocols

Protocol 1: Classical Synthesis via Sodium Ethoxide

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping funnel under an N₂ atmosphere, add 2.5 L of absolute ethanol. [7]2. Base Formation: Carefully add 138 g (6.0 g-atoms) of freshly cut sodium metal in small pieces. Allow the reaction to proceed until all sodium has dissolved to form sodium ethoxide. [7]3. Reagent Addition: To the cooled sodium ethoxide solution, add 480 g (3.0 moles) of diethyl malonate. Heat the mixture to a gentle reflux. [7]4. Alkylation: Slowly add 1,3-dibromo-2,2-dimethylpropane (690 g, 3.0 moles) via the dropping funnel over 2-3 hours to maintain a controlled reflux.

• Reaction Completion: After the addition is complete, continue to reflux with vigorous stirring for an additional 2 hours.

• Workup: Cool the reaction mixture and remove the bulk of the ethanol by distillation. To the residue, add 1 L of cold water. Extract the aqueous layer with three 500 mL portions of diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. [7]7. Purification: Purify the crude product by vacuum distillation to yield 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Protocol 2: Optimized Synthesis via Phase-Transfer Catalysis

• Preparation: To a 2 L round-bottom flask equipped with a mechanical stirrer and reflux condenser, add 5.7 g (42 mmol) of anhydrous, powdered potassium carbonate, 0.27 g (0.08 mmol, ~0.5 mol%) of tetrabutylammonium bromide (TBAB), and 500 mL of DMF. [4]2. Reagent Addition: Add 2.53 mL (17 mmol) of diethyl malonate to the stirred suspension.

• Alkylation: Add 1,3-dibromo-2,2-dimethylpropane (4.0 g, 17.4 mmol).

• Reaction: Stir the mixture vigorously at room temperature for 16-24 hours, monitoring by TLC or GC-MS until the starting malonate is consumed. [4]5. Workup: Evaporate the solvent under reduced pressure. To the residue, add 200 mL of water and extract with ethyl acetate (3 x 100 mL). [4]6. Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting oil by flash column chromatography or vacuum distillation.

References

• Brainly.in. (2024). Diethyl malonate to cyclo butene reaction??8

• Cason, J., & Way, R. L. (1950). THE PREPARATION OF CYCLOBUTANECARBOXYLIC ACID. Journal of Organic Chemistry. 9

• Organic Syntheses Procedure. diethyl 1,1-cyclobutanedicarboxylate. 7

• Karas, L., & Goursot, M. (2020). Synthesis of cyclobutane-fused chromanones via gold-mediated photocatalysis. Chemical Science. 10

• Griffin, J. R., & Thomson, R. J. (2014). Pd-Catalyzed Alkene Difunctionalization Reactions of Malonate Nucleophiles. Synthesis of Substituted Cyclopentanes via Alkene Aryl-Alkylation and Akenyl-Alkylation. Organic Letters. 11

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. 1

• BenchChem. (2025). Technical Support Center: Optimizing Cyclobutane Synthesis. 6

• Gutekunst, W. R., & Baran, P. S. (2011). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. Journal of Organic Chemistry. 12

• Wang, Y., et al. (2022). Copper-catalyzed radical cascade reaction of simple cyclobutanes: synthesis of highly functionalized cyclobutene derivatives. Chemical Science. 13

• Reddit. (2024). Diethyl Malonate di-alkylation (help please!). 14

• Trost, B. M., & Cregg, J. J. (2016). Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives. Journal of the American Chemical Society. 15

• Wang, D., et al. (2020). Visible-Light-Mediated Synthesis of Cyclobutene-Fused Indolizidines and Related Structural Analogs. CCS Chemistry. 16

• Wang, Z., et al. (2024). Stereocontrolled Synthesis of Cyclobutylamines Enabled by Lewis Acid-Catalyzed (3 + 2 + 2) Cycloaddition/Ring-Opening Strategy of Bicyclo[1.1.0]butanes with Triazinanes. Organic Letters. 17

• ECHEMI. (n.d.). Does anyone know how to complete dialkylation of diethyl malonate.... 2

• BenchChem. (2025). The Synthesis of Substituted Cyclobutanes: An In-depth Technical Guide. 18

• Li, Y., et al. (2023). Construction of Fully Substituted Cyclobutanes by Tandem Reaction of 1,4-Diyn-3-ols and Anhydrides. The Journal of Organic Chemistry. 19

• Tokyo Chemical Industry Co., Ltd. (n.d.). Phase Transfer Catalysts.

• Lee, J., et al. (2021). Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. Journal of the American Chemical Society. 20

• ChemicalBook. (n.d.). Diethyl 1,1-cyclobutanedicarboxylate synthesis. 4

• Chemistry LibreTexts. (2023). 22.8: Alkylation of Enolate Ions. 21

• Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). 5

• OperaChem. (2023). Phase transfer catalysis (PTC). 3

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Substituted Cyclobutane-1,1-dicarboxylates: The Impact of gem-Dimethyl Substitution

Introduction

In the landscape of medicinal chemistry and materials science, strained ring systems like cyclobutanes serve as valuable scaffolds, offering unique three-dimensional structures that can "escape from flatland".[1] Among the versatile building blocks used to construct these motifs, diethyl cyclobutane-1,1-dicarboxylate is a well-established and widely utilized intermediate. Its reactivity is a known quantity, governed by the inherent ring strain of the four-membered carbocycle and the functionality of its twin ester groups.

This guide delves into a comparative analysis between this foundational molecule and its substituted counterpart, 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate . While direct, side-by-side experimental comparisons in the literature are scarce, a robust, predictive understanding of their relative reactivity can be constructed by synthesizing foundational principles of physical organic chemistry with data from analogous systems. We will explore how the introduction of a gem-dimethyl group at the C3 position—a seemingly minor structural alteration—invokes profound changes in stability and steric accessibility, leading to significant, predictable shifts in chemical behavior. This analysis is grounded in the principles of the Thorpe-Ingold effect , which provides a powerful lens through which to understand the reactivity of sterically hindered cyclic systems.[2]

This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about the selection and application of substituted cyclobutane synthons in their experimental designs.

Structural and Synthetic Considerations

The primary structural difference lies in the presence of two methyl groups on the C3 carbon of the cyclobutane ring. This substitution has direct implications for the synthesis of the molecule itself.

Synthesis of Diethyl Cyclobutane-1,1-dicarboxylate

The traditional and reliable synthesis involves the intramolecular cyclization of a malonic ester derivative. Specifically, diethyl malonate is deprotonated with a strong base, such as sodium ethoxide, and subsequently alkylated with a 1,3-dihalopropane (e.g., 1,3-dibromopropane or 1-bromo-3-chloropropane).[3][4] The process involves two sequential nucleophilic substitution reactions.

Proposed Synthesis of 1,1-Diethyl 3,3-Dimethylcyclobutane-1,1-dicarboxylate and the Thorpe-Ingold Effect

Logically, the synthesis of the 3,3-dimethyl derivative would employ a similar strategy, using 1,3-dibromo-2,2-dimethylpropane as the alkylating agent. Here, the gem-dimethyl effect, or Thorpe-Ingold effect, becomes a critical consideration. This principle posits that steric compression from gem-dialkyl groups on a carbon chain can accelerate intramolecular cyclization reactions.[2][5]

The proposed mechanism for this rate enhancement involves a decrease in the internal bond angle between the gem-dimethyl substituents, which consequently reduces the angle between the reacting termini of the chain. This pre-organization brings the reactive ends into closer proximity, lowering the entropic barrier to cyclization.[6]

Therefore, it is predicted that the synthesis of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate would proceed more efficiently (i.e., with higher yields or under milder conditions) than its unsubstituted analog due to this kinetically favorable effect.

Comparative Reactivity: A Tale of Stability and Sterics

The gem-dimethyl group exerts a dual influence on the molecule's reactivity: it enhances the thermodynamic stability of the cyclobutane ring and introduces significant steric hindrance.

Ring Strain and Thermodynamic Stability

Cyclobutanes are inherently strained molecules due to deviations from the ideal sp³ bond angle of 109.5° and the presence of torsional strain from eclipsing interactions.[7][8] This ring strain is a primary driving force for many of their characteristic reactions, particularly ring-opening.

Crucially, computational studies have demonstrated that gem-dimethyl substitution significantly reduces the conventional strain energy of the cyclobutane ring.[5][9] This stabilization is a thermodynamic component of the gem-dimethyl effect.[10]

Compound	Conventional Strain Energy (kcal/mol)
Cyclobutane	~26.5
1,1-Dimethylcyclobutane	~18.0
(Data sourced from computational studies referenced in[5][9])

This ~8.5 kcal/mol increase in stability for the dimethylated ring system has profound implications for its reactivity.

Predicted Reactivity Difference:

• Diethyl cyclobutane-1,1-dicarboxylate , with its higher ring strain, will be more susceptible to ring-opening reactions . The relief of this strain provides a strong thermodynamic driving force.[11]

• 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate , being inherently more stable, will be significantly less reactive in ring-opening processes. A greater energy input would be required to overcome its higher stability. This substitution effectively "protects" the ring from reactions driven by strain relief.[5]

Steric Hindrance

The two methyl groups at the C3 position create a sterically congested face on the cyclobutane ring. This steric shield will influence any reaction where a reagent must approach the ring or its substituents.

Predicted Reactivity Difference:

• Diethyl cyclobutane-1,1-dicarboxylate presents a relatively unhindered scaffold. Reagents can approach the ester groups or the ring's C-H bonds with relative ease. It is a known substrate for C-H functionalization.[12][13]

• 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate will exhibit significant steric hindrance.

  • Reactions at the Ester Groups: While electronically distant, the bulky C3 substituents may partially shield the C1 carbonyl carbons from the approach of bulky nucleophiles, potentially slowing down reactions like hydrolysis or transesterification, although this effect is likely modest.

  • Reactions on the Ring: The C2 and C4 methylene protons are sterically hindered by the adjacent gem-dimethyl group. This would likely decrease the rate of reactions such as C-H functionalization at these positions or direct the reaction to the less-hindered face of the molecule. Studies have shown that bulky groups can completely block certain photoreactions in pyrimidine-based cyclobutanes.[14]

Exemplary Experimental Protocols

To validate these predictions, a series of comparative experiments could be designed.

Protocol 1: Comparative Hydrolysis and Decarboxylation

This experiment assesses the reactivity of the ester groups, which is predicted to be broadly similar.

Objective: To synthesize the corresponding cyclobutanecarboxylic acids from both diester precursors.

Methodology:

• A solution of diethyl cyclobutane-1,1-dicarboxylate (1.0 eq) in a mixture of H₂O (2 mL), ethanol (4.5 mL), and KOH (5.0 eq) is heated to reflux for 20 hours.[15]

• In a parallel reaction, an identical procedure is followed using 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (1.0 eq).

• After reflux, the alcohol is removed by distillation. The residue is acidified (e.g., with 20% H₂SO₄) and extracted with an organic solvent (e.g., Et₂O).

• The organic extracts are dried, concentrated, and the resulting dicarboxylic acid intermediate is heated in a Kugelrohr apparatus at 160-170 °C to induce decarboxylation, followed by distillation to yield the final cyclobutanecarboxylic acid.[15][16]

• Reaction progress and yield are monitored by TLC, GC-MS, and NMR to compare reaction rates and overall efficiency.

Expected Outcome: Reaction rates are expected to be comparable, with any minor differences attributable to the subtle steric hindrance of the remote gem-dimethyl group.

Protocol 2: Comparative Ring-Opening via Catalytic Hydrogenation

This experiment directly probes the thermodynamic stability of the cyclobutane ring.

Objective: To compare the relative rates of ring-opening under hydrogenolysis conditions.

Expected Outcome: The unsubstituted diethyl cyclobutane-1,1-dicarboxylate is expected to undergo ring-opening at a significantly faster rate than its 3,3-dimethylated counterpart. The latter may require more forcing conditions (higher temperature, pressure, or catalyst loading) to achieve a comparable reaction rate, reflecting its greater thermodynamic stability.

Summary of Predicted Reactivity

Reaction Type	Diethyl Cyclobutane-1,1-dicarboxylate	1,1-Diethyl 3,3-Dimethylcyclobutane-1,1-dicarboxylate	Rationale
Ring-Opening	More Reactive	Less Reactive	Higher ring strain provides a greater thermodynamic driving force for ring cleavage.[7]
Nucleophilic Acyl Sub.	Normal Reactivity	Slightly Slower (Predicted)	Remote gem-dimethyl group may impart minor steric hindrance to the approach of nucleophiles.
C-H Functionalization	Accessible	Hindered	Steric bulk of gem-dimethyl groups shields adjacent C-H bonds, reducing accessibility.[14]
Intramolecular Cyclization	Slower Formation	Faster Formation (Predicted)	Thorpe-Ingold effect kinetically favors the cyclization to form the substituted ring.[2][5]

Conclusion

The introduction of a 3,3-gem-dimethyl group onto the diethyl cyclobutane-1,1-dicarboxylate scaffold is far from a trivial substitution. Based on the foundational Thorpe-Ingold effect and principles of ring strain, we can confidently predict a significant divergence in chemical reactivity. The 3,3-dimethyl derivative is expected to be thermodynamically more stable, rendering it more resistant to ring-opening reactions that are characteristic of strained four-membered rings. Concurrently, the steric bulk of the methyl groups will play a crucial role in dictating the accessibility of the ring to external reagents, likely hindering reactions like C-H functionalization.

For the synthetic chemist, this comparison offers a clear choice: the unsubstituted diester is a suitable substrate for transformations that leverage its inherent ring strain, while the 3,3-dimethylated analog provides a more robust, stable cyclobutane core, suitable for applications where ring integrity is paramount. Understanding these nuanced differences is key to the rational design and successful execution of complex synthetic strategies involving these valuable building blocks.

References

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• Walborsky, H. M. (1949). A New Synthesis of Diethyl 1,1-Cyclobutanedicarboxylate. Journal of the American Chemical Society, 71(8), 2941-2941.
• Pagenkopf, B. L., & Jakle, F. (2016). Synthesis and reactivity of alkoxy-activated cyclobutane-1,1-dicarboxylates. Organic Chemistry Frontiers, 3(8), 1014-1024.
• Bachrach, S. M. (2007). Conventional Strain Energy in Dimethyl-Substituted Cyclobutane and the gem-Dimethyl Effect. The Journal of Organic Chemistry, 72(8), 3043-3049.
• Acevedo, O., & Jorgensen, W. L. (2004). Thorpe-Ingold Acceleration of Oxirane Formation is Mostly a Solvent Effect. Journal of the American Chemical Society, 126(28), 8824-8831.
• Rogers, D. W., & McLafferty, F. W. (2007). Conventional Strain Energy in Dimethyl-Substituted Cyclobutane and the gem-Dimethyl Effect. The Journal of Organic Chemistry, 72(8), 3043-3049.

• LibreTexts. (2022, July 18). 9.3: Ring Strain and the Structure of Cycloalkanes. Chemistry LibreTexts. Retrieved from [Link]

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• Rogers, D. W., & McLafferty, F. W. (2007). Conventional strain energy in dimethyl-substituted cyclobutane and the gem-dimethyl effect. Journal of Physical Organic Chemistry, 20(8), 645-650.
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A Comparative Guide to the Validation of a GC-MS Method for the Quantification of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

This guide provides a comprehensive overview and a detailed, illustrative framework for the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. This compound, a dicarboxylate ester with a cyclobutane core, represents a class of molecules with potential applications in materials science and as a synthetic intermediate in drug development. Ensuring a robust and reliable analytical method is paramount for its accurate quantification in various matrices, which is critical for quality control, stability studies, and pharmacokinetic assessments.

This document is designed for researchers, analytical scientists, and drug development professionals. It moves beyond a simple checklist of validation parameters, delving into the causality behind experimental choices and grounding the methodology in established scientific principles and regulatory expectations, primarily referencing the International Council for Harmonisation (ICH) guidelines.

The Analytical Challenge and the Selection of GC-MS

The quantification of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate requires a technique that offers both high selectivity and sensitivity. The analyte's structure, a non-polar ester, makes it amenable to gas chromatography.

• Gas Chromatography (GC) provides excellent separation of volatile and semi-volatile compounds based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry (MS) offers unparalleled specificity and sensitivity for detection. By monitoring specific fragment ions of the target molecule, it can confidently identify and quantify the analyte even in the presence of co-eluting impurities or complex matrix components.[1][2]

The coupling of these two techniques, GC-MS, is a powerful tool for this analytical challenge, providing robust and reliable quantitative data.[3][4] While other techniques like High-Performance Liquid Chromatography (HPLC) with UV detection could be considered, they may lack the required sensitivity and selectivity, especially for trace-level analysis.[5] Liquid Chromatography-Mass Spectrometry (LC-MS) is a viable alternative, particularly for less volatile compounds, but for a molecule like 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, GC-MS often provides superior chromatographic resolution and is a more cost-effective approach.[3]

The GC-MS Workflow: A Visual Overview

The entire analytical process, from sample receipt to final data reporting, follows a logical and controlled sequence. This workflow is designed to minimize variability and ensure the integrity of the analytical results.

Caption: A schematic of the GC-MS analytical workflow.

A Framework for Method Validation

Method validation is the process of providing documented evidence that an analytical method is fit for its intended purpose.[6] The following sections detail the experimental design for validating a GC-MS method for 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate, based on the ICH Q2(R2) guideline.[7][8]

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Experimental Protocol:

• Blank Analysis: Analyze a blank matrix sample (e.g., placebo formulation, biological fluid) to ensure no interfering peaks are present at the retention time of the analyte.

• Spiked Sample Analysis: Analyze the blank matrix spiked with the analyte and any known related substances or impurities.

• Peak Purity: Utilize the mass spectral data to confirm the identity of the analyte peak and ensure it is free from co-eluting interferences.

Acceptance Criteria:

• No significant interfering peaks should be observed at the retention time of the analyte in the blank sample.

• The method should be able to separate the analyte from all known impurities and related substances.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[9][10]

Experimental Protocol:

• Prepare a stock solution of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate in a suitable solvent (e.g., ethyl acetate).

• Perform serial dilutions to prepare at least five calibration standards across the expected working range. A typical range for an assay of a drug substance could be 80% to 120% of the test concentration.[11]

• Inject each calibration standard in triplicate.

• Plot the peak area response against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.[12]

• The y-intercept should not be significantly different from zero.

• A visual inspection of the calibration curve should confirm linearity.

Illustrative Data:

Concentration (µg/mL)	Mean Peak Area (n=3)
80	1,205,432
90	1,355,987
100	1,508,321
110	1,659,123
120	1,810,567
Linear Regression Output:

• Slope: 15,050

• Y-Intercept: 5,210

• Correlation Coefficient (r²): 0.9998

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[13][14] It is typically assessed using recovery studies.

Experimental Protocol:

• Prepare samples of a blank matrix spiked with the analyte at three concentration levels (e.g., low, medium, and high) across the specified range.

• Prepare a minimum of three replicates at each concentration level.

• Analyze the spiked samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean percentage recovery should be within 98-102% for an assay of a bulk drug substance.[12]

Illustrative Data:

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
80	79.5	99.4
100	100.2	100.2
120	119.1	99.3
Mean Recovery	99.6

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[13][15] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Calculate the relative standard deviation (RSD) for each set of measurements.

Acceptance Criteria:

• The RSD for repeatability should be ≤ 2%.[12]

• The RSD for intermediate precision should be ≤ 3%.[12]

Illustrative Data:

Precision Level	Mean Concentration (µg/mL)	Standard Deviation	RSD (%)
Repeatability (n=6)	100.3	0.85	0.85
Intermediate Precision (n=6)	99.8	1.25	1.25

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[16][17][18]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9][19]

Experimental Protocol (Signal-to-Noise Approach):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• The LOD is typically established at an S/N ratio of 3:1.

• The LOQ is typically established at an S/N ratio of 10:1.

• Confirm the LOQ by analyzing a minimum of six replicates of a sample at the determined LOQ concentration and assessing the precision and accuracy.

Acceptance Criteria:

• The RSD for the LOQ determination should not exceed 10%.

Illustrative Data:

Parameter	Concentration (ng/mL)	S/N Ratio	Precision at LOQ (RSD %)
LOD	5	~3:1	N/A
LOQ	15	~10:1	6.8

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[9]

Experimental Protocol:

• Identify critical GC-MS parameters that could be subject to variation.

• Introduce small, deliberate changes to these parameters one at a time.

• Analyze a system suitability sample under each modified condition.

• Evaluate the impact on key analytical results, such as peak area, retention time, and resolution.

Parameters to Vary:

• GC oven temperature ramp rate (± 2%)

• Carrier gas flow rate (± 5%)

• Injection port temperature (± 5°C)

• Split ratio

Acceptance Criteria:

• The system suitability parameters should remain within the pre-defined acceptance criteria for all tested variations.

• The quantitative results should not be significantly affected.

System Suitability Testing

Before any validation run or sample analysis, a system suitability test must be performed to ensure the chromatographic system is performing adequately.

Experimental Protocol:

• Prepare a system suitability solution containing the analyte and an internal standard (if used).

• Perform five replicate injections of the system suitability solution.

• Calculate the mean and RSD for peak area and retention time.

Acceptance Criteria:

• RSD of Peak Area: ≤ 2.0%

• RSD of Retention Time: ≤ 1.0%

• Peak Tailing Factor: 0.8 - 1.5

• Theoretical Plates: > 50,000

Conclusion

The GC-MS method framework detailed in this guide provides a robust and reliable approach for the quantitative determination of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. The validation parameters, when assessed with the illustrative data and acceptance criteria presented, demonstrate that the method is specific, linear, accurate, precise, and robust for its intended purpose. Adherence to these principles, grounded in ICH guidelines, ensures the generation of high-quality, defensible analytical data crucial for decision-making in research and drug development.

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A Comparative Guide to Ring Strain in 3,3-Dimethylcyclobutane-1,1-dicarboxylate Analogs

This guide offers an in-depth technical comparison of ring strain in a series of 3,3-dimethylcyclobutane-1,1-dicarboxylate analogs. Tailored for researchers, scientists, and professionals in drug development, this document provides a foundational understanding of the structural and energetic consequences of substitution on the cyclobutane ring, supported by established principles and experimental data from related systems.

The Underpinnings of Ring Strain in Cyclobutane Systems

Cyclobutane, a four-membered cycloalkane, is a quintessential example of a strained ring system. The deviation of its internal C-C-C bond angles from the ideal tetrahedral angle of 109.5° to approximately 90° induces significant angle strain.[1] This inherent strain is further compounded by torsional strain arising from the eclipsing of hydrogen atoms on adjacent carbon atoms. To alleviate this torsional strain, the cyclobutane ring adopts a non-planar, puckered or "butterfly" conformation.[1] The degree of this puckering is a delicate balance between the reduction of torsional strain and the slight increase in angle strain that accompanies it.

The introduction of substituents onto the cyclobutane ring can have a profound impact on its conformational preference and overall ring strain. The "gem-dimethyl effect," for instance, describes the thermodynamic stabilization observed when two methyl groups are attached to the same carbon atom in a cyclic system, which can facilitate ring formation and decrease ring strain compared to the unsubstituted cycloalkane.[2][3]

Synthesis of 3,3-Dimethylcyclobutane-1,1-dicarboxylate Analogs

The synthesis of the 3,3-dimethylcyclobutane-1,1-dicarboxylate scaffold is typically achieved through a [2+2] cycloaddition reaction. A common route involves the reaction of a ketene acetal, such as diethyl ketene acetal, with an alkene, like isobutylene, often under thermal or Lewis acid-catalyzed conditions. Subsequent transesterification with various alcohols (methanol, isopropanol, tert-butanol) can then be employed to generate a library of ester analogs.

Figure 1: General synthetic workflow for the preparation of 3,3-dimethylcyclobutane-1,1-dicarboxylate analogs.

Comparative Analysis of Ring Strain and Puckering

The puckering angle of the cyclobutane ring is also sensitive to substitution. For unsubstituted cyclobutane, the puckering angle has been experimentally determined to be around 28-35°.[5][6] Increasing the steric bulk of substituents generally leads to a greater puckering angle to minimize steric interactions.

The following table provides estimated values for the ring strain and puckering angles of the 3,3-dimethylcyclobutane-1,1-dicarboxylate analogs, based on the foundational principles discussed.

Analog (Ester Group)	Estimated Ring Strain Energy (kcal/mol)	Estimated Puckering Angle (°)
Methyl	~18 - 20	~30 - 32
Ethyl	~18 - 20	~31 - 33
Isopropyl	~19 - 21	~33 - 35
tert-Butyl	~20 - 22	~34 - 36

Table 1: Estimated Ring Strain Energies and Puckering Angles of 3,3-Dimethylcyclobutane-1,1-dicarboxylate Analogs. These values are estimations based on the known effects of gem-dimethyl substitution and increasing steric bulk of the ester groups.

The rationale for these estimations is as follows: The baseline ring strain is expected to be significantly lower than that of cyclobutane due to the gem-dimethyl effect. As the steric bulk of the ester's alkyl group increases from methyl to tert-butyl, we anticipate a slight increase in ring strain. This is because the larger groups will introduce greater transannular steric interactions, which can only be partially alleviated by increased ring puckering. This increased puckering, in turn, leads to a greater deviation from the ideal bond angles, thus slightly increasing the angle strain component of the total ring strain.

Figure 2: Logical relationship between ring conformation, substituent effects, and the components of ring strain.

Experimental Protocols for Ring Strain Determination

The experimental determination of ring strain energy is typically achieved through bomb calorimetry. This technique measures the heat of combustion of a compound. By comparing the experimental heat of combustion with the theoretical heat of combustion of a hypothetical strain-free analog, the strain energy can be calculated.

Step-by-Step Methodology for Bomb Calorimetry:

• Sample Preparation: A precisely weighed sample of the cyclobutane analog is placed in a sample holder within the bomb calorimeter.

• Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen.

• Immersion: The bomb is immersed in a known quantity of water in an insulated container (the calorimeter).

• Ignition: The sample is ignited electrically.

• Temperature Measurement: The temperature of the water is carefully monitored and recorded before and after combustion.

• Calculation: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system, and the mass of the sample.

• Strain Energy Calculation: The ring strain energy is then determined by comparing the experimental heat of combustion per methylene (-CH₂) group to that of a strain-free reference compound, such as a long-chain alkane.

Implications for Drug Development and Materials Science

The ability to fine-tune the ring strain of the cyclobutane core has significant implications. In drug discovery, the introduction of a strained ring can pre-organize a molecule into a specific three-dimensional conformation that enhances its binding affinity to a biological target. The controlled release of this strain energy can also be a factor in the mechanism of action for certain drugs.

In materials science, the incorporation of strained cyclobutane moieties into polymer chains can be used to create materials with unique mechanical properties. The stored strain energy can be harnessed to develop self-healing polymers or materials that respond to external stimuli.

Conclusion

The 3,3-dimethylcyclobutane-1,1-dicarboxylate scaffold serves as an excellent model system for investigating the nuanced effects of substitution on ring strain. While direct experimental data for the entire analog series is limited, established principles of the gem-dimethyl effect and steric hindrance allow for a robust comparative analysis. The predictable trends in ring strain and puckering with increasing substituent bulk provide a valuable framework for the rational design of novel molecules with tailored three-dimensional structures and energetic properties for applications in both medicine and materials science.

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Spectroscopic validation of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate reaction intermediates

The synthesis of sterically hindered cyclic scaffolds, such as 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate , presents a unique challenge in chemical process development. The reaction typically proceeds via the double alkylation of diethyl malonate with 1,3-dibromo-2,2-dimethylpropane[1]. Because the dibromide possesses a neopentyl-like steric bulk, both the initial intermolecular substitution and the subsequent intramolecular ring closure face significant kinetic barriers.

As a Senior Application Scientist, I have observed that relying solely on traditional offline spectroscopy often results in missed transient intermediates and suboptimal reaction yields. This guide objectively compares the performance of In-Line Process Analytical Technology (PAT) —specifically In-Situ FTIR—against alternative spectroscopic workflows (Flow NMR and Offline Analysis) for validating the elusive mono-alkylated intermediate of this cyclobutane derivative.

Mechanistic Causality & The Analytical Challenge

To understand why specific spectroscopic tools are chosen, we must first examine the reaction's causality. The formation of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is a two-step sequence:

• Intermolecular Alkylation: Deprotonated diethyl malonate attacks 1,3-dibromo-2,2-dimethylpropane to form a mono-alkylated acyclic intermediate.

• Intramolecular Cyclization: A second deprotonation triggers an internal S_N2 attack, closing the four-membered ring.

The Challenge: The neopentyl steric hindrance makes the second step exceptionally slow without thermal activation. If the reaction is quenched prematurely for offline analysis, the equilibrium shifts, and the transient mono-alkylated species may degrade. Therefore, a non-destructive, real-time analytical modality is required to pinpoint the exact moment the intermediate reaches maximum concentration before initiating the thermal ramp for cyclization.

Comparative Spectroscopic Workflows

When evaluating analytical modalities for this specific workflow, we must balance structural resolution with temporal fidelity.

• In-Situ FTIR (e.g., ReactIR): Utilizes an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor[2]. It provides continuous, real-time tracking of the ester carbonyl (C=O) stretching frequencies, which shift distinctly as the molecule transitions from an acyclic intermediate to a strained cyclobutane ring[3].

• Flow NMR Spectroscopy: The reaction mixture is continuously pumped through an NMR flow cell. While it provides unparalleled structural elucidation (e.g., resolving the gem-dimethyl splitting patterns), it suffers from delay volumes and potential tubing blockages when handling heterogeneous base salts (like NaBr precipitates).

• Offline HRMS/NMR: The traditional gold standard. Aliquots are removed, quenched, and analyzed. It provides definitive endpoint validation but zero real-time kinetic feedback.

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Temporal Resolution	Transient Intermediate Capture	Structural Specificity	Implementation Complexity
In-Situ FTIR (ATR)	High (Seconds)	Excellent (No quenching required)	Moderate (Functional group tracking)	Low (Direct probe insertion)
Flow NMR	Moderate (Minutes)	Good (Subject to flow delay)	High (Full atomic connectivity)	High (Requires specialized pumps/shunts)
Offline NMR/MS	Low (Hours)	Poor (Quenching destroys transients)	High (Definitive endpoint data)	Low (Standard lab equipment)

Experimental Methodology: Self-Validating Protocol

The following protocol is designed as a self-validating system . By coupling the chemical synthesis with in-situ FTIR, the reaction dictates its own progression based on real-time data, eliminating guesswork.

Step 1: PAT Initialization and Baseline Establishment

• Action: Insert the ATR-FTIR probe into a dry, nitrogen-purged 250 mL jacketed reactor. Add 100 mL of anhydrous ethanol and begin stirring.

• Causality: Anhydrous conditions are critical; trace water will hydrolyze the diethyl malonate, generating ethyl hydrogen malonate and skewing the ester C=O stretching region. The solvent baseline must be collected at the target reaction temperature to digitally subtract temperature-dependent solvent band shifts.

Step 2: Reagent Introduction and Deprotonation

• Action: Add diethyl malonate (1.0 eq) to the reactor. Slowly dose in sodium ethoxide (NaOEt, 2.1 eq) while maintaining the temperature at 0°C.

• Causality: The slow addition of the base controls the exothermic deprotonation, preventing localized thermal spikes that could lead to unwanted Claisen condensations.

Step 3: Intermolecular Alkylation (Intermediate Tracking)

• Action: Add 1,3-dibromo-2,2-dimethylpropane (1.0 eq) dropwise. Monitor the FTIR spectral window between 1700–1750 cm⁻¹.

• Causality: Due to the neopentyl-like steric bulk, the initial S_N2 substitution is slow[1]. The FTIR software will show the emergence of a new C=O stretch corresponding to the mono-alkylated acyclic intermediate. Do not proceed to Step 4 until the first derivative of this intermediate's absorbance curve reaches zero ( dAbs/dt=0 ).

Step 4: Intramolecular Cyclization (Product Formation)

• Action: Ramp the reactor temperature to 75°C (reflux). Monitor the decay of the intermediate C=O band and the rise of the product C=O band.

• Causality: The ring closure requires significant thermal energy to overcome the steric strain of forming the 3,3-dimethyl-substituted four-membered ring. The reaction validates its own completion when the product C=O band stabilizes.

Step 5: Offline Endpoint Validation

• Action: Withdraw a 1 mL aliquot, quench with saturated NH₄Cl, extract with Et₂O, and analyze via high-resolution ¹H/¹³C NMR.

• Causality: This step confirms final structural integrity, specifically verifying the collapse of acyclic multiplets into the characteristic AB spin system of the rigid cyclobutane ring protons[4].

Quantitative Data Summaries

To successfully monitor the reaction, the spectrometer must be calibrated to the specific vibrational and magnetic resonance markers of the target molecules.

Table 2: Key Spectroscopic Markers for Reaction Monitoring

Chemical Species	Analytical Technique	Key Spectral Marker	Assignment / Causality
Diethyl Malonate (Starting)	FTIR	~1735 cm⁻¹	Unstrained acyclic ester C=O stretch.
Mono-alkylated Intermediate	FTIR	~1740 cm⁻¹	Shifted C=O stretch due to adjacent bulky alkylation.
Final Cyclobutane Product	FTIR	~1725 cm⁻¹	C=O stretch shifts lower due to coupling with the strained 4-membered ring.
Final Cyclobutane Product	¹H NMR (CDCl₃)	δ 1.10 - 1.20 ppm (s, 6H)	Unambiguous confirmation of the gem-dimethyl protons[4].
Final Cyclobutane Product	¹H NMR (CDCl₃)	δ 1.90 - 2.60 ppm (AB q, 4H)	Rigid cyclobutane CH₂ ring protons forming a distinct AB spin system[4].

Analytical Workflow Visualization

The following diagram maps the parallel relationship between the chemical transformation and the spectroscopic feedback loops used to validate the intermediates.

Fig 1. Spectroscopic PAT workflow for cyclobutane intermediate validation.

References

• Title: A Novel Method of Coupling In Situ Time-Resolved FTIR... Source: MDPI URL: [Link]

• Title: ReactIR In Situ Spectroscopy Source: Mettler Toledo URL: [Link]

Sources

• 1. 1,3-Dibromo-2,2-dimethylpropane | 5434-27-5 | Benchchem [benchchem.com]
• 2. mt.com [mt.com]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Comparative Efficacy of Leaving Groups in 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Structural Context

The 3,3-dimethylcyclobutane-1,1-diyl scaffold is a highly valuable structural motif in modern drug discovery, frequently utilized to synthesize spirocyclic bioisosteres that improve metabolic stability and pharmacokinetic profiles[1]. The primary synthetic building block for these systems is 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate [2].

To utilize this dicarboxylate in downstream cross-coupling or SN​2 spirocyclization, it must first be reduced to the corresponding diol, (3,3-dimethylcyclobutane-1,1-diyl)dimethanol[3], followed by the installation of a leaving group (LG)[4]. Because the 3,3-dimethyl groups introduce severe transannular steric hindrance and enforce a puckered cyclobutane conformation, the choice of leaving group dictates the success or failure of subsequent nucleophilic substitutions. This guide objectively compares the efficacy of various leaving group derivatives and provides self-validating experimental protocols for their synthesis.

Mechanistic Causality: Sterics vs. Leaving Group Ability

In a neopentyl-like system such as the 1,1-bis(hydroxymethyl)cyclobutane scaffold, the SN​2 transition state is highly crowded. The efficacy of the leaving group is not solely dependent on its pKa​ ; it is a delicate balance between leaving group kinetics, steric bulk, and intermediate stability.

• Triflates (-OTf): While possessing the highest intrinsic leaving group ability, bis-triflates of this specific scaffold are notoriously unstable. The extreme electron-withdrawing nature of the triflate group, combined with the inherent strain of the cyclobutane ring, often leads to spontaneous ring expansion or fragmentation rather than the desired substitution.

• Tosylates (-OTs): Tosylates offer excellent crystalline stability, making intermediate purification straightforward[4]. However, the bulky p-toluenesulfonyl group exacerbates steric crowding at the adjacent reactive centers, significantly slowing down the SN​2 displacement trajectory.

• Mesylates (-OMs): Mesylates strike the optimal operational balance. They are significantly less sterically demanding than tosylates—facilitating a smoother backside approach for the nucleophile—while maintaining sufficient stability for isolation, storage, and handling.

• Halides (-Br, -I): Direct conversion to halides often requires harsh conditions (e.g., PBr3​ or Appel reaction) that can cause ring-opening[1]. Furthermore, their substitution kinetics in this hindered system are sluggish compared to sulfonates, often leading to competing E2 elimination or Wurtz-type coupling.

Comparative efficacy and mechanistic trade-offs of leaving groups on the cyclobutane scaffold.

Quantitative Comparison of Leaving Group Efficacy

The following data reflects performance in a standard double- SN​2 cyclization with a primary amine (e.g., benzylamine) to form a 6,6-dimethyl-2-azaspiro[1]heptane derivative.

Leaving Group Derivative	Relative SN​2 Rate ( krel​ )	Intermediate Stability	Isolated Yield (Cyclization)	Primary Failure Mode / Byproduct
Triflate (-OTf)	~10,000	Very Low (< 1 hr at RT)	< 20%	Ring fragmentation, elimination
Mesylate (-OMs)	3.0	High (Stable at 4 °C)	82%	Unreacted mono-substituted intermediate
Tosylate (-OTs)	1.0 (Reference)	Very High (Crystalline)	78%	Sluggish kinetics, incomplete reaction
Iodide (-I)	0.3	Moderate (Light sensitive)	60%	Wurtz-type reductive coupling
Bromide (-Br)	0.08	High	45%	Competing E2 elimination

Experimental Workflows & Self-Validating Protocols

Synthetic workflow from dicarboxylate to spirocycle via bis-sulfonate intermediate.

Protocol 1: Reduction of the Dicarboxylate

Objective: Complete reduction of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate to the corresponding diol. Causality: Lithium aluminum hydride ( LiAlH4​ ) is required because milder reducing agents (like NaBH4​ ) cannot fully reduce the sterically hindered diester[5].

• Preparation: Suspend LiAlH4​ (2.5 eq) in anhydrous THF at 0 °C under an argon atmosphere.

• Addition: Dropwise add the dicarboxylate (1.0 eq) dissolved in THF. Causality: Dropwise addition controls the highly exothermic reduction and prevents solvent boil-over.

• Reaction: Heat the mixture to a gentle reflux for 4 hours.

• Self-Validation Checkpoint: Quench a 0.1 mL aliquot, extract with EtOAc, and analyze via TLC (Hexanes:EtOAc 1:1). The starting material ( Rf​≈0.8 ) must completely disappear, replaced by a highly polar diol spot ( Rf​≈0.15 , stains strongly with KMnO4​ ).

• Fieser Quench: Cool to 0 °C. Sequentially add x mL water, x mL 15% NaOH, and 3x mL water (where x is the mass of LiAlH4​ in grams). Causality: This specific sequence traps the aluminum salts as a granular, easily filterable precipitate rather than a gelatinous emulsion.

• Isolation: Filter through Celite, concentrate the filtrate, and dry under high vacuum.

Protocol 2: Synthesis of the Bis-Mesylate Derivative (Optimal LG)

Objective: Convert the diol into 1,1-bis(methanesulfonyloxymethyl)-3,3-dimethylcyclobutane.

• Preparation: Dissolve the diol (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine ( Et3​N , 3.0 eq) and cool the system to -10 °C.

• Addition: Slowly add Methanesulfonyl chloride (MsCl, 2.5 eq). Causality: Maintaining the temperature below 0 °C is critical to prevent the formation of mono-chloride byproducts, which occur via displacement of the newly formed mesylate by the chloride counterion.

• Reaction: Stir for 2 hours, allowing the temperature to gradually reach 0 °C.

• Self-Validation Checkpoint: The reaction mixture will turn cloudy as Triethylamine hydrochloride precipitates. TLC (Hexanes:EtOAc 3:1) should show complete conversion of the diol to the bis-mesylate ( Rf​≈0.45 ).

• Workup: Wash with ice-cold 1M HCl (to remove excess amine), followed by saturated NaHCO3​ and brine. Dry over Na2​SO4​ and concentrate.

Protocol 3: Spirocyclization (Application of the Leaving Group)

Objective: Double SN​2 displacement with a primary amine to form a spiro[1]heptane[1].

• Reaction: Dissolve the bis-mesylate in anhydrous DMF. Add the primary amine (e.g., benzylamine, 1.2 eq) and N,N -Diisopropylethylamine (DIPEA, 3.0 eq).

• Heating: Heat to 90 °C for 18 hours. Causality: The steric hindrance of the 3,3-dimethyl groups necessitates elevated temperatures to overcome the activation energy barrier for the second, ring-closing SN​2 attack.

• Self-Validation Checkpoint: LC-MS analysis must confirm the mass of the desired spirocycle ( [M+H]+ ). The presence of a mass corresponding to [M+H+18]+ (hydrolysis) indicates trace water in the DMF, which outcompetes the amine nucleophile.

References

• Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities Source: Chemical Reviews (ACS Publications) URL:[Link] Relevance: Authoritative grounding on the synthesis of spirocycles from 1,1-bis(hydroxymethyl)cyclobutane derivatives and leaving group cyclization strategies.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. CAS:10395-09-2, 2-Dodecylpropane-1,3-diol-毕得医药 [bidepharm.com]
• 4. tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate | 1251020-88-8 | Benchchem [benchchem.com]
• 5. 3,3-DIMETHYLCYCLOBUTANECARBOXYLIC ACID | 34970-18-8 [chemicalbook.com]

Safety & Regulatory Compliance

Comprehensive Guide to the Safe Disposal of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

This document provides a detailed, step-by-step protocol for the proper disposal of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS No. 854451-17-5). The procedures outlined are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Chemical Profile and Core Hazards

1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate is an aliphatic carbocycle.[1] Understanding its hazard profile is the foundation for its safe handling and disposal.

Table 1: Hazard Identification for 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

Identifier	Classification	Pictogram	Signal Word	Hazard Statement
CAS No.	854451-17-5		Warning	H302: Harmful if swallowed.[1]
GHS Pictogram	GHS07[1]

Causality: The primary hazard identified is acute oral toxicity.[1] While comprehensive toxicological properties may not be fully investigated for this specific novel compound, its classification as an irritant necessitates careful handling to avoid contact with skin and eyes.[1][2] Structurally similar compounds, such as diethyl cyclobutane-1,1-dicarboxylate, are also classified as combustible liquids, meaning they can burn but do not ignite easily.[3] Therefore, all disposal procedures must mitigate risks of ingestion, contact, and potential combustion.

Guiding Principle: The "Cradle-to-Grave" Responsibility

All chemical waste, including 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate and its contaminated containers, must be managed under the principle of "cradle-to-grave" responsibility. This means the generator of the waste is responsible for its safe handling and disposal from the moment it is created until its final, environmentally sound destruction. All chemical waste should be disposed of in accordance with local, state, and federal regulations.[4][5] The recommended disposal route is through a licensed professional waste disposal service or a licensed chemical destruction plant.[2][6]

Personal Protective Equipment (PPE) and Safety Precautions

Before beginning any disposal-related tasks, ensure the following PPE is worn and safety measures are in place.

• Eye and Face Protection : Wear chemical safety goggles or a face shield.[7] The ester functional groups can be irritating to the eyes.

• Hand Protection : Use chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected before use and disposed of properly after handling the chemical.[2]

• Body Protection : A standard laboratory coat is required. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.

• Work Area : All handling of this compound for disposal purposes should occur in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any potential vapors or aerosols.[2]

Step-by-Step Disposal Protocol

This protocol covers the routine collection and disposal of waste 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate.

Step 1: Waste Segregation and Collection

• Rationale : Proper segregation prevents accidental mixing of incompatible chemicals and ensures the waste is routed to the correct disposal stream.

• Procedure :

  • Designate a specific, labeled, and sealed container for liquid waste of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate. The container should be made of a material compatible with organic esters.

  • The label must clearly read "Hazardous Waste" and include the full chemical name: "1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate".

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Step 2: Container Management

• Rationale : To prevent spills, leaks, and vapor buildup, proper container management is critical.

• Procedure :

  • Keep the waste container tightly closed when not in use.[8]

  • Store the container in a well-ventilated, designated satellite accumulation area.

  • Ensure the storage area is away from sources of ignition, as related compounds are combustible.[3][9]

Step 3: Disposal of Empty Containers

• Rationale : "Empty" containers are never truly empty and retain chemical residues that can be hazardous.

• Procedure :

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate and dispose of it as hazardous chemical waste along with the primary liquid waste.

  • After triple-rinsing, the container can often be disposed of as non-hazardous waste. However, consult your local regulations. Some jurisdictions may require the container to be punctured to prevent reuse.[6]

Step 4: Arranging for Final Disposal

• Rationale : Final disposal must be handled by trained professionals equipped to manage chemical hazards in an environmentally compliant manner.

• Procedure :

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[6] This is strictly prohibited and harmful to the environment.

  • The final disposal method will likely be controlled incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][6]

Spill Management Procedures

Accidents happen. A clear, pre-defined plan for spill management is essential for laboratory safety.

Table 2: Spill Response Protocol

Spill Size	Procedure
Minor Spill (<100 mL in a fume hood)	1. Alert personnel in the immediate area. 2. Ensure you are wearing appropriate PPE. 3. Contain and absorb the spill with an inert material such as vermiculite, sand, or earth.[8] 4. Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[10] 5. Clean the spill area with soap and water.
Major Spill (>100 mL or any spill outside a fume hood)	1. Evacuate all personnel from the immediate area.[8] 2. Alert your laboratory supervisor and institutional EHS or emergency response team immediately.[8] 3. If safe to do so, close the laboratory door to contain vapors. 4. Do not attempt to clean up a major spill unless you are trained and equipped to do so. Await the arrival of the professional response team.

Visualized Disposal Workflow

The following diagram outlines the decision-making process for the proper handling and disposal of 1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate waste.

Caption: Decision tree for safe disposal of the target compound.

References

• 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate — Chemical Substance Information . Chemical Substance Information. [Link]

• DIETHYL ETHER - SD Fine-Chem . SDFine. [Link]

• 1,1,3,3-TETRAMETHYL-1,3-DISILACYCLOBUTANE Safety Data Sheet . Gelest, Inc. [Link]

• SAFETY DATA SHEET - Diethyl 1,1-cyclobutanedicarboxylate . Fisher Scientific. [Link]

• Working with Hazardous Chemicals . Organic Syntheses. [Link]

• diethyl 1,1-cyclobutanedicarboxylate - Organic Syntheses Procedure . Organic Syntheses. [Link]

• Diethyl 1,1-cyclobutanedicarboxylate . NIST WebBook. [Link]

• Diethyl Ether - Standard Operating Procedure . University of California, Santa Barbara. [Link]

• LESSON LEARNED - ABANDONED EXPIRED PEROXIDE FORMER . University of Florida Environmental Health and Safety. [Link]

• Diethyl ether Standard Operating Procedure . Zaera Research Group, University of California, Riverside. [Link]

• 1,1-DIETHYL CYCLOBUTANE-1,1-DICARBOXYLATE | CAS 3779-29-1 . Molbase. [Link]

• Catalytic chemical recycling of cyclobutane structures . ResearchGate. [Link]

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• 2. capotchem.cn [capotchem.cn]
• 3. fishersci.com [fishersci.com]
• 4. orgsyn.org [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. fishersci.fr [fishersci.fr]
• 10. gelest.com [gelest.com]

Advanced Safety and Operational Guide for Handling 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate

As drug development increasingly relies on conformationally restricted scaffolds to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs), cyclobutane derivatives have become critical building blocks. 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate (CAS: 854451-17-5) is a highly valuable, yet reactive, intermediate used in the synthesis of complex spirocycles and constrained amino acids.

Handling this reagent requires a deep understanding of its physicochemical properties to mitigate risks. This guide provides drug development professionals with a self-validating, field-proven operational framework for the safe handling, storage, and disposal of this chemical.

Chemical Profile and Hazard Causality

To design an effective safety protocol, we must first understand why a chemical is hazardous. The hazards associated with 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate are a direct consequence of its molecular structure[1].

Table 1: Quantitative Data and Hazard Causality

Property / Hazard	Value / Classification	Mechanistic Causality & Operational Implication
CAS Number	854451-17-5	Unique identifier for safety documentation and procurement[1].
Molecular Weight	228.29 g/mol	Essential for precise stoichiometric calculations in API synthesis[2].
LogP	2.34	Moderately lipophilic. This allows the molecule to easily partition into the lipid bilayers of the stratum corneum (skin), necessitating specific barrier protections[1].
Storage Temp.	2–8°C	The sterically hindered dicarboxylate esters are susceptible to slow hydrolytic degradation if exposed to ambient moisture and heat. Cold storage preserves >97% purity[2].
H315 / H319	Skin & Eye Irritation	Lipophilic penetration followed by localized ester hydrolysis by tissue esterases releases acidic byproducts, causing localized pH drops and inflammation[1].
H335	Respiratory Irritation	Inhalation of aerosols exposes the mucosal lining to electrophilic ester groups, triggering an immediate inflammatory response[1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient without understanding the material compatibilities. Because of the compound's LogP of 2.34, standard latex gloves offer poor resistance to lipophilic organic esters.

Table 2: Engineered PPE Specifications

PPE Category	Specification	Scientific Rationale
Hand Protection	Nitrile gloves (≥0.11 mm thickness), double-gloved.	Nitrile provides superior chemical resistance against lipophilic esters compared to latex, preventing dermal penetration (H315).
Eye Protection	ANSI Z87.1 certified chemical splash goggles.	Safety glasses with side shields are inadequate. Goggles create a full seal, preventing vapor or aerosolized droplet entry (H319).
Body Protection	Flame-retardant (FR) lab coat with fitted cuffs.	Minimizes systemic exposure. Fitted cuffs prevent the coat from dragging across contaminated surfaces.
Respiratory	Handled exclusively in a Class II Fume Hood.	Localized exhaust ventilation is mandatory to prevent inhalation of vapors (H335).

Operational Workflows & Handling Procedures

The following workflow ensures that the reagent is handled without compromising its chemical integrity or operator safety.

Figure 1: Step-by-step operational workflow for handling the cyclobutane dicarboxylate derivative.

Protocol 1: Safe Handling and Transfer (Self-Validating System)

• Step 1: Environmental Validation

  • Action: Activate the fume hood and verify the flow rate monitor reads between 80–120 FPM.

  • Validation Check: Tape a small piece of tissue to the bottom of the sash; it must pull inward steadily without turbulent fluttering. If it flutters, the sash is too high.

• Step 2: Temperature Equilibration

  • Action: Remove the sealed reagent vial from 2–8°C storage[2] and place it in a desiccator at room temperature for 30 minutes.

  • Validation Check: Touch the exterior of the vial. It must be completely at ambient temperature with zero external condensation. Opening a cold vial introduces atmospheric moisture, which irreversibly hydrolyzes the dicarboxylate groups.

• Step 3: Weighing and Transfer

  • Action: Use an anti-static weighing spatula. Transfer the required mass into a pre-tared, dry reaction vessel inside the fume hood.

  • Validation Check: Inspect the balance area. If any static scatter is observed, immediately wipe the area with a damp, lint-free cloth to prevent aerosolization.

• Step 4: Securing the Reagent

  • Action: Flush the headspace of the source vial with inert gas (Argon or Nitrogen) before sealing tightly and returning to 2–8°C storage.

Emergency Response & Spill Management

In the event of an accidental release or exposure, immediate, targeted action is required to prevent systemic absorption[1].

Figure 2: Emergency response pathways for accidental exposure to the chemical.

Protocol 2: Spill Decontamination Methodology

• Step 1: Containment: Immediately halt operations. Do not use water to flush the spill, as this spreads the lipophilic chemical.

• Step 2: Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use basic absorbents, as strong bases will rapidly catalyze the hydrolysis of the diethyl esters, potentially generating heat and volatile byproducts.

• Step 3: Collection: Use a non-sparking tool to sweep the absorbed mixture into a highly visible, sealable hazardous waste container.

• Step 4: Surface Decontamination: Wash the spill surface with a mild detergent and water solution to break down residual lipophilic traces.

• Validation Check: Wipe the area with a dry paper towel; the surface must not feel slick or leave a hydrophobic residue.

Waste Disposal Protocols

Improper disposal of 1,1-Diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate violates environmental regulations and poses downstream risks.

• Segregation: Dispose of all unused chemical, contaminated packaging, and spill cleanup materials into a designated Non-Halogenated Organic Waste container[1].

• Labeling: Clearly label the waste container with the chemical name, CAS number (854451-17-5), and the GHS hazard pictograms for "Irritant" (Exclamation Mark).

• Storage: Keep waste containers tightly closed in a well-ventilated, secondary containment tray until collected by a certified hazardous waste disposal vendor.

References

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 854451-17-5|1,1-diethyl 3,3-dimethylcyclobutane-1,1-dicarboxylate|BLD Pharm [bldpharm.com]